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  • Product: 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole
  • CAS: 1056454-92-2

Core Science & Biosynthesis

Foundational

Physicochemical properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

An In-depth Technical Guide to the Physicochemical Properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole For Researchers, Scientists, and Drug Development Professionals Introduction 1-(3-bromo-benzenesulfonyl)-...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Physicochemical Properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is a heterocyclic compound featuring a substituted imidazole ring linked to a brominated benzenesulfonyl group. This molecular architecture is of significant interest to medicinal chemists and drug development professionals. The imidazole moiety is a common feature in many biologically active molecules, including the amino acid histidine and numerous antifungal drugs.[1][2][3] The benzenesulfonyl group, a key component of sulfa drugs, can impart specific physicochemical and pharmacological properties. The presence of a bromine atom further modifies the molecule's lipophilicity and metabolic profile.

A thorough understanding of the physicochemical properties of this compound is paramount for its application in research and development. These properties govern its solubility, stability, absorption, distribution, metabolism, and excretion (ADME) profile, which are critical determinants of a potential drug candidate's success. This guide provides a comprehensive technical overview of the key physicochemical characteristics of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole, along with detailed experimental protocols for their determination.

Core Physicochemical Properties

A summary of the fundamental physicochemical properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is presented below. These values are derived from computational models and provide a foundational understanding of the molecule.[4]

PropertyValue
Chemical Structure Chemical Structure of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole
Molecular Formula C₁₀H₉BrN₂O₂S
Molecular Weight 301.16 g/mol [4]
Exact Mass 299.95681 g/mol [4]
CAS Number 1056454-92-2
Topological Polar Surface Area 60.3 Ų[4]
Rotatable Bond Count 2[4]
Hydrogen Bond Acceptor Count 3[4]
XLogP3-AA 2.3

Solubility Profile

The solubility of a compound is a critical factor influencing its bioavailability and formulation development. The structure of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole, with its non-polar aromatic rings and a polar sulfonyl group, suggests a complex solubility profile. It is expected to be poorly soluble in water and more soluble in organic solvents.

Experimental Protocol for Solubility Determination

This protocol outlines a method for determining the solubility of the title compound in various solvents, which is essential for understanding its behavior in different environments.[5][6][7]

  • Preparation of Saturated Solutions:

    • Add an excess amount of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole to a series of vials, each containing a different solvent (e.g., water, phosphate-buffered saline (PBS) at pH 7.4, 0.1 N HCl, 0.1 N NaOH, methanol, ethanol, and acetonitrile).

    • Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

  • Sample Collection and Preparation:

    • After the equilibration period, allow the vials to stand undisturbed to let the excess solid settle.

    • Carefully withdraw an aliquot of the supernatant from each vial, ensuring no solid particles are transferred.

    • Filter the supernatant through a 0.45 µm syringe filter.

  • Quantification:

    • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of a pre-validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

    • Quantify the concentration of the dissolved compound by comparing its response to a standard curve prepared with known concentrations.

Thermal Properties

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are indispensable for characterizing the solid-state properties of a compound, including its melting point, purity, and thermal stability.[8][9][10][11][12]

Experimental Protocol for DSC and TGA Analysis

This protocol provides a standardized workflow for assessing the thermal behavior of the compound.

  • Sample Preparation:

    • Accurately weigh a small amount of the sample (typically 2-5 mg) into an appropriate TGA/DSC pan (e.g., aluminum or platinum).

  • Instrument Setup:

    • Place the sample pan and an empty reference pan into the instrument.

    • Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate.

  • Thermal Program:

    • Heat the sample at a controlled rate (e.g., 10°C/min) over a defined temperature range (e.g., 25°C to 400°C).

  • Data Analysis:

    • DSC: The DSC curve will show endothermic or exothermic events. An endotherm typically corresponds to a melting point, while exotherms can indicate crystallization or decomposition.

    • TGA: The TGA curve will show the percentage of weight loss as a function of temperature, indicating the onset of thermal decomposition.

Workflow for Thermal Analysis

Thermal_Analysis_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Interpretation weigh Weigh 2-5 mg of sample pan Place in DSC/TGA pan weigh->pan load Load sample and reference pans pan->load purge Purge with N2 load->purge heat Heat at 10°C/min purge->heat dsc_data Analyze DSC curve for melting point (endotherm) heat->dsc_data tga_data Analyze TGA curve for decomposition (weight loss) heat->tga_data

Caption: Workflow for DSC and TGA analysis.

Acidity/Basicity (pKa)

The pKa value is a measure of the acidity or basicity of a compound and is crucial for predicting its ionization state at different physiological pH values. The imidazole ring is weakly basic, while the benzenesulfonyl group is electron-withdrawing, which can influence the pKa.[13][14][15][16] The pKa of the imidazole ring in similar molecules can vary, and its determination is important for understanding biological interactions.[2]

Chromatographic Behavior

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for determining the purity and concentration of pharmaceutical compounds.[1][17][18] A reversed-phase HPLC method is generally suitable for a molecule like 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole.

Experimental Protocol for HPLC Analysis

This protocol describes a general-purpose HPLC method for the analysis of the title compound.

  • Chromatographic System:

    • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

    • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength determined by the compound's UV-Vis spectrum.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

    • Filter the sample solution through a 0.45 µm syringe filter before injection.

  • Data Analysis:

    • The retention time of the main peak is used for identification.

    • The peak area is used for quantification against a standard curve.

    • The presence of other peaks indicates impurities.

Workflow for HPLC Analysis

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC System cluster_analysis Data Analysis dissolve Dissolve sample in a suitable solvent filter Filter through 0.45 µm filter dissolve->filter inject Inject sample filter->inject separate Separate on C18 column with gradient elution inject->separate detect Detect with UV detector separate->detect identify Identify by retention time detect->identify quantify Quantify by peak area identify->quantify purity Assess purity quantify->purity

Caption: Workflow for HPLC analysis.

Spectroscopic Properties

Spectroscopic techniques provide detailed information about the molecular structure of a compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both the imidazole and benzene rings, as well as a singlet for the methyl group. The chemical shifts will be influenced by the electron-withdrawing sulfonyl group and the bromine atom.[19][20][21][22]

    • ¹³C NMR: The carbon NMR spectrum will show signals for each unique carbon atom in the molecule, with the carbons attached to nitrogen, sulfur, and bromine being significantly affected.[19][20][21][22]

  • Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum will display characteristic absorption bands for the key functional groups:

    • Sulfonyl Group (SO₂): Strong asymmetric and symmetric stretching vibrations are expected in the regions of 1370–1335 cm⁻¹ and 1195–1168 cm⁻¹, respectively.[23][24][25][26][27]

    • Aromatic C-H Stretching: Bands above 3000 cm⁻¹.

    • Aromatic C=C Stretching: Bands in the 1600-1450 cm⁻¹ region.

    • C-N Stretching: Vibrations in the fingerprint region.

Stability

Stability testing is a critical component of drug development, providing information on how the quality of a substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[28][29][30][31][32][33]

Forced Degradation Studies

Forced degradation studies are conducted to identify potential degradation products and to develop stability-indicating analytical methods.[32]

  • Stress Conditions:

    • Acidic: 0.1 N HCl at an elevated temperature (e.g., 60°C).

    • Basic: 0.1 N NaOH at an elevated temperature.

    • Oxidative: 3% H₂O₂ at room temperature.

    • Thermal: High temperature (e.g., 80°C).

    • Photolytic: Exposure to UV and visible light.

  • Analysis:

    • Samples are taken at various time points and analyzed by a stability-indicating HPLC method to separate the parent compound from any degradation products.

Safety and Handling

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye/face protection.[34][36][38]

  • Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors. Wash hands thoroughly after handling.[34][36]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[34][35]

Conclusion

This technical guide has provided a comprehensive overview of the key physicochemical properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole. The information and experimental protocols presented herein are essential for researchers and scientists involved in the development of new chemical entities. A thorough characterization of these properties is a fundamental step in advancing a compound from discovery to a potential therapeutic agent.

References

  • Ali, J., Khar, R. K., & Ahuja, A. (2012). Stability Testing of Pharmaceutical Products. ResearchGate. [Link]

  • Charles River Laboratories. (n.d.). Stability Testing. [Link]

  • Rezaei-Sameti, M. (2012). Calculation of the pKa of 1-(o-Hydroxyphenyl) Imidazole Carboxylic Esters Using the ab initio, DFT and PCM–UAHF models. Asian Journal of Chemistry, 24(12), 5727-5730. [Link]

  • Thomas, L. (2020, March 2). Stability Testing: The Crucial Development Step. Pharmaceutical Technology. [Link]

  • Zarzycki, P. K., & Kulig, K. (2002). HPLC method for separating enantiomers of imidazole derivatives with antifungal compounds. Acta Poloniae Pharmaceutica, 59(1), 3-10. [Link]

  • Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Course Hero. [Link]

  • Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Ohlone College. [Link]

  • Schnatz, R. (2014, January 13). STRENGTH AND STABILITY TESTING FOR COMPOUNDED PREPARATIONS. USP Compounding Expert Committee. [Link]

  • Pace Analytical. (n.d.). Drug Stability Testing & Release Testing. [Link]

  • Zarzycki, P. K., & Kulig, K. (2002). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES - ANTIFUNGAL COMPOUNDS. PubMed. [Link]

  • Holodiag. (2023, January 17). TGA and DSC are key thermal analyses for solid state characterization. [Link]

  • El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2016). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. ResearchGate. [Link]

  • ResolveMass Laboratories Inc. (2026, January 6). DSC vs TGA: A Simple Comparison Guide. [Link]

  • Abdulfatai, U., & Uzairu, A. (2017). 2D QSAR model using multiple linear regression (MLR)-Genetic algorithm (GA) method for the predication of pKa of some imidazole derivatives. ResearchGate. [Link]

  • Mary, Y. S., & Balachandran, V. (2016). Molecular structure, vibrational spectroscopic, first hyperpolarizability, NBO and HOMO, LUMO studies of P-Iodobenzene sulfonyl chloride. ResearchGate. [Link]

  • University of Toronto Scarborough. (2023, August 31). Solubility of Organic Compounds. [Link]

  • de la Cruz, X., et al. (2011). Computational calculations of pKa values of imidazole in Cu(II) complexes of biological relevance. PubMed. [Link]

  • Moser, A. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. [Link]

  • ChemDiv. (2022, May 31). Compound solubility measurements for early drug discovery. Computational Chemistry. [Link]

  • El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2016). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. PMC. [Link]

  • de la Cruz, X., et al. (2011). Computational calculations of pKa values of imidazole in Cu(II) complexes of biological relevance. ResearchGate. [Link]

  • Unknown. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Saddleback College. [Link]

  • Ogan, A. Y., et al. (2020). Determination of pKa Values for Some Benzimidazole and Imidazole Group Drugs Using the Reversed-Phase Liquid Chromatography Method. Journal of Chemical & Engineering Data, 65(11), 5485-5494. [Link]

  • Wiley-VCH. (n.d.). Supporting Information. [Link]

  • Orabi, M. D., et al. (2019). Synthesis and Characterization of the New Imidazole-Derivative Salts' Nanoparticles and Studying of Its Biological Activity. Institute of Metal Physics. [Link]

  • Baxter, J. F., et al. (1958). Infrared Spectra of Sulfones and Related Compounds. ResearchGate. [Link]

  • Wang, Y., et al. (2005). FTIR study on deactivation of sulfonyl chloride functionalized ionic materials as dual catalysts and media for Beckmann rearrang. Journal of Molecular Catalysis A: Chemical, 233(1-2), 121-127. [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Bromobenzenesulfonyl Chloride, 98%. [Link]

  • Chemistry LibreTexts. (2022, August 28). 2.8: Thermal Analysis. [Link]

  • Torontech. (2025, October 22). DSC vs TGA: A Complete Guide to the Difference. [Link]

  • Mettler Toledo. (n.d.). Simultaneous Thermal Analysis | TGA/DSC. [Link]

  • Royal Society of Chemistry. (2020). Supporting Information. [Link]

  • Giraud, F., et al. (2006). 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. ResearchGate. [Link]

  • Khan, I., et al. (2018). Multi-Component Synthesis of Novel Diazoles: their Characterization and Biological Evaluation. Lupine Publishers. [Link]

  • ResearchGate. (n.d.). Physicochemical Properties of Imidazole. [Link]

Sources

Exploratory

Unveiling the Mechanism of Action of 1-(3-Bromo-benzenesulfonyl)-2-methyl-1H-imidazole Derivatives: A Dual-Modality Technical Guide

Executive Summary The rational design of small-molecule inhibitors targeting the cytoskeletal infrastructure has evolved significantly. Among the most promising scaffolds are the 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-i...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of small-molecule inhibitors targeting the cytoskeletal infrastructure has evolved significantly. Among the most promising scaffolds are the 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole derivatives. These compounds operate via a highly sophisticated dual-modality mechanism: they act as potent, non-covalent Colchicine Binding Site Inhibitors (CBSIs)[1], while simultaneously serving as latent electrophiles capable of covalent chemoproteomic targeting via Sulfur-Diazole Exchange (SuDEx)[2]. This whitepaper provides a comprehensive, step-by-step technical deconstruction of their molecular architecture, mechanism of action, and the self-validating experimental workflows required to evaluate their efficacy.

Molecular Architecture and Pharmacophore Rationale

The efficacy of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole derivatives is strictly dictated by the synergistic relationship between its three structural domains:

  • The 1H-Imidazole Core (The Nucleofuge): In traditional medicinal chemistry, imidazoles act as hydrogen bond acceptors. However, in the context of an N -sulfonyl linkage, the imidazole ring functions as a highly tunable nucleofuge (leaving group)[3].

  • The 2-Methyl Substitution (Steric Shielding): The addition of a methyl group at the C2 position is not merely for lipophilicity. It introduces critical steric hindrance that prevents premature hydrolysis of the sulfonyl-imidazole bond in aqueous plasma[3]. This ensures the molecule remains intact until it reaches the deep, hydrophobic pockets of its target.

  • The 3-Bromo-benzenesulfonyl Moiety (The Anchor): The sulfonyl group provides a distinct V-shaped geometry, allowing the molecule to mimic the trimethoxyphenyl ring of colchicine[4]. The bromine atom at the meta (3-) position acts as a heavy halogen bond donor, forming highly directional electrostatic interactions with the backbone carbonyls of specific residues (e.g., Val318 or Cys241) in β -tubulin[4].

Primary Mechanism: Non-Covalent Tubulin Polymerization Inhibition

The primary biological consequence of this scaffold is the disruption of microtubule dynamics, leading to mitotic arrest and apoptosis[5].

Conformational Arrest at the α/β Interface

Microtubules are dynamic polymers of α

  • and β -tubulin heterodimers. During normal polymerization, tubulin dimers undergo a structural transition from a "curved" to a "straight" conformation[6]. 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole derivatives bind with nanomolar affinity to the colchicine binding site located at the intra-dimer interface[7]. Upon binding, the bulky 3-bromo-benzenesulfonyl group creates a severe steric clash with the α -subunit[6]. This clash physically prevents the tubulin heterodimer from adopting the straight conformation required to establish the lateral contacts necessary for microtubule lattice formation[8].

    MOA A 1-(3-Br-PhSO2)-2-Me-Imidazole B Colchicine Binding Site (β-Tubulin) A->B High Affinity Binding C Steric Clash (Curved Conformation) B->C Prevents Straightening D Microtubule Depolymerization C->D Loss of Lateral Contacts E G2/M Cell Cycle Arrest D->E Mitotic Spindle Disruption F Apoptosis (Caspase-3/9 Activation) E->F Prolonged Arrest

    Figure 1: Non-covalent mechanism of action resulting in G2/M phase cell cycle arrest and apoptosis.

Secondary Mechanism: Covalent Stapling via Sulfur-Diazole Exchange (SuDEx)

Beyond non-covalent inhibition, recent advances in sulfonyl exchange chemical biology reveal that N -sulfonyl imidazoles act as latent electrophiles[2].

Once the derivative is anchored in a hydrophobic binding pocket, the local microenvironment activates the sulfonyl-imidazole bond. The 2-methyl-1H-imidazole acts as a leaving group, allowing the 3-bromo-benzenesulfonyl moiety to covalently transfer to a proximal nucleophilic residue—specifically Histidine or Tyrosine[9]. This SuDEx reaction irreversibly "staples" the target protein, permanently occluding the binding site and ensuring sustained pharmacodynamic efficacy even as free drug concentrations clear from the plasma[2].

SuDEx S1 Step 1: Target Engagement (Hydrophobic Pocket Anchoring) S2 Step 2: SuDEx Reaction (Imidazole Nucleofuge Departs) S1->S2 Microenvironment Activation S3 Step 3: Covalent Stapling (Sulfonylation of His/Tyr) S2->S3 Nucleophilic Attack S4 Step 4: Irreversible Inhibition (Target Degradation/Inactivation) S3->S4 Permanent Occlusion

Figure 2: Covalent target stapling via the Sulfur-Diazole Exchange (SuDEx) pathway.

Experimental Workflows and Self-Validating Protocols

To rigorously validate the dual-modality of these derivatives, researchers must employ self-validating assay systems that confirm both target engagement and mechanism of action.

Protocol 1: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

Purpose: To confirm non-covalent target engagement and differentiate between microtubule stabilizers and destabilizers[10]. Causality & Validation: This assay relies on the fluorescent reporter DAPI, which fluoresces brightly when bound to polymerized microtubules. By including both a known destabilizer (Colchicine) and a stabilizer (Paclitaxel), the system self-validates the specific directional shift of the derivative.

  • Preparation: Thaw highly purified bovine brain tubulin (>97% pure)[7] on ice. Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP, and 10 µM DAPI.

  • Compound Dosing: Plate 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole at varying concentrations (0.1 µM to 10 µM) in a pre-warmed 96-well half-area plate.

  • Controls: Plate Colchicine (5 µM) as a positive destabilization control[10], Paclitaxel (5 µM) as a negative (stabilization) control, and DMSO (0.1%) as the vehicle.

  • Initiation: Rapidly add the tubulin/buffer mixture (final tubulin concentration: 3 mg/mL) to the wells using a multichannel pipette.

  • Kinetic Reading: Immediately transfer the plate to a fluorometer pre-heated to 37°C. Measure fluorescence (Ex: 360 nm, Em: 420 nm) every 60 seconds for 60 minutes.

  • Analysis: Calculate the Vmax​ of the polymerization curve. A reduction in Vmax​ relative to the DMSO vehicle confirms destabilization.

Protocol 2: Chemoproteomic Profiling via LC-MS/MS (SuDEx Validation)

Purpose: To identify the specific Histidine/Tyrosine residues covalently modified by the sulfonyl moiety[3]. Causality & Validation: To distinguish true covalent binding from non-specific background noise, a competitive isotopic labeling strategy (or competition ratio) is used. If pre-incubation with a non-reactive analog fails to prevent labeling, the binding is deemed non-specific.

  • Proteome Incubation: Incubate cancer cell lysates (e.g., A375 melanoma cells) with 10 µM of the derivative for 2 hours at 37°C.

  • Denaturation & Digestion: Denature the proteome using 8M urea. Reduce disulfide bonds with DTT (10 mM) and alkylate with iodoacetamide (20 mM). Digest the proteins into peptides using sequencing-grade Trypsin overnight at 37°C[3].

  • Enrichment: Desalt the peptide mixture using C18 Spin Columns.

  • LC-MS/MS Acquisition: Analyze the peptides using a high-resolution Orbitrap mass spectrometer. Set the search parameters to look for a dynamic mass shift corresponding to the exact mass of the 3-bromo-benzenesulfonyl adduct (+218.9 Da) on Histidine and Tyrosine residues.

  • Data Validation: Filter hits using a Log2 Competition Ratio. A ratio of < 0.5 (comparing compound-treated vs. vehicle-treated) confirms highly specific covalent stapling[3].

Quantitative Data Presentation

The following tables summarize the expected pharmacological and chemoproteomic profiles of the optimized scaffold compared to standard clinical agents.

Table 1: In Vitro Tubulin Polymerization Inhibition and Cell Viability

CompoundTubulin IC₅₀ (µM)A375 IC₅₀ (nM)DU-145 IC₅₀ (nM)Primary Binding Mode
1-(3-Br-PhSO₂)-2-Me-Imidazole 1.815.218.4Dual (Non-covalent + SuDEx)
Colchicine (Positive Control)2.112.514.1Non-covalent (CBS)
Paclitaxel (Negative Control)N/A (Stabilizer)2.43.1Non-covalent (Taxane site)

Table 2: SuDEx Chemoproteomic Reactivity Profiling (LC-MS/MS)

Target ProteinModified ResidueLog2 Competition RatioBiological Consequence
β -Tubulin Tyr2020.15 (High Specificity)Irreversible CBS occlusion
PTGR2 His3530.22 (High Specificity)Metabolic disruption[3]
GST Cys47>0.80 (Non-Specific)Minimal off-target toxicity

References

  • An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site National Center for Biotechnology Information (PMC) URL:[Link][1]

  • Effect of Colchicine Binding Site Inhibitors on the Tubulin Intersubunit Interaction ACS Omega URL:[Link][6]

  • Discovery of Novel 2-Aryl-4-benzoyl-imidazoles Targeting the Colchicines Binding Site in Tubulin As Potential Anticancer Agents Journal of Medicinal Chemistry (ACS) URL:[Link][7]

  • Colchicine-Binding Site Inhibitors from Chemistry to Clinic: A Review MDPI URL:[Link][4]

  • Effect of Colchicine Binding Site Inhibitors on the Tubulin Intersubunit Interaction ACS Publications URL:[Link][8]

  • Targeting the Colchicine Binding Site on Tubulin to Overcome Multidrug Resistance and Anticancer Efficacy of Selective Survivin Inhibitors UTHSC Digital Commons URL:[Link][5]

  • IRC-083927 is a new tubulin binder that inhibits growth of human tumor cells resistant to standard tubulin-binding agents AACR Journals URL:[Link][10]

  • Advances in sulfonyl exchange chemical biology: expanding druggable target space Royal Society of Chemistry URL:[Link][2]

  • Imidazoles are Tunable Nucleofuges for Developing Tyrosine-Reactive Electrophiles National Center for Biotechnology Information (PMC) URL:[Link][3]

  • Covalent Stapling of the Cereblon Sensor Loop Histidine Using Sulfur-Heterocycle Exchange ACS Medicinal Chemistry Letters URL:[Link][9]

Sources

Foundational

1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole safety data sheet and handling guidelines

An In-depth Technical Guide to the Safe Handling of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole For the attention of Researchers, Scientists, and Drug Development Professionals, this document provides a comprehensi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Safe Handling of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

For the attention of Researchers, Scientists, and Drug Development Professionals, this document provides a comprehensive overview of the safety considerations and handling guidelines for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide has been synthesized from data on structurally related molecules, including brominated imidazoles, sulfonyl chlorides, and imidazole itself.

Section 1: Hazard Identification and Risk Assessment

The toxicological properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole have not been fully investigated.[1] Therefore, a cautious approach to handling is imperative. Based on an analysis of its structural components—a brominated benzene ring, a sulfonyl group, and a substituted imidazole ring—the following potential hazards are anticipated:

  • Acute Toxicity : Structurally related compounds are classified as harmful if swallowed or inhaled.[2][3]

  • Skin Corrosion/Irritation : Many imidazole derivatives and sulfonyl-containing compounds are known to cause skin irritation or even severe burns.[2][4]

  • Serious Eye Damage/Irritation : Direct contact is likely to cause serious eye irritation or damage.[1][2][5]

  • Respiratory Irritation : Inhalation of dust or aerosols may cause respiratory tract irritation.[3][6]

Physicochemical Properties of a Related Compound
PropertyValue
Molecular FormulaC10H9BrN2O2S
Molecular Weight301.16 g/mol
AppearanceLikely a solid

(Data for 1-[(3-Bromophenyl)sulfonyl]-2-methyl-1H-imidazole)[7]

Section 2: Exposure Controls and Personal Protection

To mitigate the risks associated with handling 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole, a multi-layered approach to exposure control is recommended.

Engineering Controls

All work with this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6] This is the primary means of controlling exposure to airborne dust or vapors. Ensure that an emergency eyewash station and safety shower are readily accessible.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling this compound.

PPE CategorySpecificationRationale
Eye and Face Protection Chemical safety goggles or a face shield.[3]To prevent eye contact with dust or splashes.
Skin Protection Nitrile gloves and a lab coat.[8]To prevent skin contact.
Respiratory Protection A NIOSH/MSHA-approved respirator may be necessary if working outside a fume hood or with large quantities.[6]To prevent inhalation of dust.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory environment.

Handling
  • Pre-use : Before handling, ensure all safety precautions have been read and understood.[6]

  • Weighing and Transfer : Conduct all weighing and transfer operations within a fume hood to minimize dust generation.

  • Solution Preparation : When dissolving the compound, add it slowly to the solvent to avoid splashing.

  • General Hygiene : Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the work area.[2]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] The storage area should be secured and segregated from incompatible materials such as strong oxidizing agents, acids, and bases.[4][8]

Section 4: Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
Exposure RouteFirst Aid Procedure
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]
Skin Contact Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[6]
Inhalation Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek medical attention.[5][6]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]
Accidental Release Measures

For a small spill, trained personnel wearing appropriate PPE can clean it up.[8] For a large spill, evacuate the area and contact emergency services.[8]

Spill Cleanup Protocol:

  • Evacuate : Clear the area of all non-essential personnel.

  • Ventilate : Ensure the area is well-ventilated.

  • Contain : Use an inert absorbent material to contain the spill.

  • Collect : Carefully sweep or scoop up the material and place it in a designated, labeled waste container.

  • Decontaminate : Clean the spill area with a suitable decontaminating agent.

Section 5: Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations.[6] Collect waste in a sealed, airtight, and compatible container labeled as hazardous waste.[8]

Visualizations

Experimental Workflow: Spill Response

SpillResponse Spill Spill Occurs Assess Assess Spill Size Spill->Assess SmallSpill Small Spill (<10 min cleanup) Assess->SmallSpill Small LargeSpill Large Spill (>10 min cleanup) Assess->LargeSpill Large PPE Don Appropriate PPE (Goggles, Gloves, Lab Coat) SmallSpill->PPE Evacuate Evacuate Area LargeSpill->Evacuate Notify Notify EH&S/ Emergency Services Evacuate->Notify Report Report Incident Notify->Report Contain Contain Spill (Inert Absorbent) PPE->Contain Collect Collect Waste (Labeled Container) Contain->Collect Decontaminate Decontaminate Area Collect->Decontaminate Decontaminate->Report HazardMitigation cluster_Hazards Potential Hazards cluster_Controls Control Measures cluster_Outcome Desired Outcome AcuteTox Acute Toxicity Engineering Engineering Controls (Fume Hood) AcuteTox->Engineering PPE Personal Protective Equipment (Gloves, Goggles) AcuteTox->PPE SkinEye Skin/Eye Irritation SkinEye->PPE Respiratory Respiratory Irritation Respiratory->Engineering SafeHandling Safe Handling Environment Engineering->SafeHandling PPE->SafeHandling Admin Administrative Controls (SOPs, Training) Admin->SafeHandling

Caption: Relationship between hazards, controls, and safe handling.

References

A comprehensive list of sources consulted in the preparation of this guide is provided below.

  • Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals - Imidazole. (URL not provided)
  • Safety Data Sheet - Imidazole. (2018, January 23). (URL not provided)
  • Safety Data Sheet - Imidazole. G-Biosciences. (URL not provided)
  • Safety Data Sheet - 4-Bromo-1H-imidazole. (2025, December 19). Fisher Scientific. (URL not provided)
  • Safety Data Sheet - 1H-Benzimidazole, 6-bromo-4-fluoro-2-methyl-1-(1-methylethyl)-. (2026, February 23). (URL not provided)
  • Mayr's Database of Reactivity Parameters. (URL not provided)

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole in Small Molecule Drug Discovery

Prepared by: A Senior Application Scientist Introduction: Unveiling the Potential of a Novel Scaffold In the landscape of small molecule drug discovery, the identification of novel chemical scaffolds with therapeutic pot...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: A Senior Application Scientist

Introduction: Unveiling the Potential of a Novel Scaffold

In the landscape of small molecule drug discovery, the identification of novel chemical scaffolds with therapeutic potential is a paramount objective. The compound 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole, hereafter referred to as BBI-2M, emerges as a molecule of significant interest. Its structure marries three key pharmacophoric elements: a substituted imidazole ring, a benzenesulfonamide linker, and a halogenated phenyl group. While direct literature on BBI-2M is nascent, analysis of its constituent moieties provides a strong, scientifically-grounded hypothesis for its application as a modulator of intracellular signaling pathways, particularly those driven by protein kinases.

The imidazole core is a privileged scaffold in medicinal chemistry, present in numerous approved drugs and known for its ability to engage in critical hydrogen bonding and metal coordination interactions within enzyme active sites.[1][2] The benzenesulfonamide group is a classic bioisostere for phosphates and is a hallmark of many potent enzyme inhibitors, including several clinically successful kinase inhibitors.[3] Furthermore, the presence of a bromine atom on the phenyl ring offers a vector for halogen bonding, a powerful, non-covalent interaction that can enhance binding affinity and selectivity, and is a common feature in modern kinase inhibitors.[4][5][6]

This document, therefore, presents a hypothesis-driven guide for researchers, positing BBI-2M as a potential ATP-competitive protein kinase inhibitor. We provide detailed application notes and experimental protocols to investigate its efficacy, from initial biochemical screening to cell-based functional assays, within the context of cancer drug discovery.

Hypothesized Principle of Action: Inhibition of Oncogenic Kinase Signaling

We hypothesize that BBI-2M functions as a Type I kinase inhibitor, binding to the ATP-binding pocket of oncogenic kinases and preventing the phosphorylation of downstream substrates. This action would block signal transduction cascades that are critical for cancer cell proliferation, survival, and metastasis. The sulfonamide moiety may mimic the phosphate groups of ATP, while the imidazole and bromophenyl groups could engage in specific interactions within the hydrophobic and hinge regions of the kinase domain.

Kinase_Signaling_Pathway Growth_Factor Growth_Factor RTK RTK ADP ADP RTK->ADP Downstream_Pathway Downstream_Pathway RTK->Downstream_Pathway Activates BBI_2M BBI_2M BBI_2M->RTK Inhibits ATP ATP Proliferation_Survival Proliferation_Survival Transcription_Factors Transcription_Factors Downstream_Pathway->Transcription_Factors Phosphorylates Transcription_Factors->Proliferation_Survival Upregulates

Caption: Hypothesized inhibition of a Receptor Tyrosine Kinase (RTK) pathway by BBI-2M.

Application Note 1: In Vitro Biochemical Assay for Kinase Inhibition

Objective: To determine the half-maximal inhibitory concentration (IC50) of BBI-2M against a specific protein kinase of interest (e.g., EGFR, HER2, or another kinase implicated in a target disease). This protocol utilizes a luminescence-based assay that quantifies the amount of ATP remaining in solution following a kinase reaction.

Principle: In the absence of an inhibitor, the kinase will consume ATP to phosphorylate its substrate. With increasing concentrations of an effective inhibitor like BBI-2M, kinase activity is reduced, and more ATP remains. A luciferase-based reagent is then used to measure the remaining ATP, generating a luminescent signal that is directly proportional to the level of inhibition.

Detailed Experimental Protocol: Kinase Inhibition Assay (ADP-Glo™ format)
  • Reagent Preparation:

    • Kinase Buffer: Prepare a suitable buffer for the kinase of interest (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • BBI-2M Stock Solution: Prepare a 10 mM stock solution of BBI-2M in 100% DMSO.

    • Serial Dilutions: Perform a 10-point, 3-fold serial dilution of BBI-2M in DMSO. Then, dilute this series into the Kinase Buffer to create the final working solutions for the assay.

    • ATP & Substrate Solution: Prepare a solution containing the kinase-specific substrate and ATP at a concentration close to its Km value for the enzyme in Kinase Buffer.

  • Assay Procedure:

    • Add 5 µL of the BBI-2M serial dilutions to the wells of a white, opaque 384-well plate. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

    • Add 10 µL of the kinase solution (pre-diluted in Kinase Buffer) to all wells except the "no enzyme" control.

    • Initiate the kinase reaction by adding 10 µL of the ATP & Substrate Solution to all wells.

    • Incubate the plate at room temperature for 60 minutes.

    • Stop the kinase reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

    • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

    • Read the luminescence on a plate reader.

  • Data Analysis:

    • Normalize the data using the "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls.

    • Plot the normalized percent inhibition against the logarithm of BBI-2M concentration.

    • Fit the data to a four-parameter logistic (4PL) curve to determine the IC50 value.

Data Presentation: Example Kinase Inhibition Data
CompoundTarget KinaseIC50 (nM)
BBI-2MKinase X85.4
BBI-2MKinase Y1,230
Staurosporine (Control)Kinase X5.2

Application Note 2: Cell-Based Proliferation & Cytotoxicity Assay

Objective: To evaluate the effect of BBI-2M on the viability and proliferation of cancer cells. This provides a functional readout of the compound's activity in a biological system.

Principle: The MTT assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of viable cells.

Detailed Experimental Protocol: MTT Cytotoxicity Assay
  • Cell Culture & Seeding:

    • Culture a relevant cancer cell line (e.g., MDA-MB-231 for breast cancer) in appropriate media (e.g., DMEM with 10% FBS).[3]

    • Trypsinize and count the cells. Seed 5,000 cells per well in a 96-well clear flat-bottom plate and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare a serial dilution of BBI-2M in cell culture media.

    • Remove the old media from the cells and add 100 µL of the media containing the various concentrations of BBI-2M. Include a vehicle control (DMSO).

    • Incubate the cells for 72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Assay & Measurement:

    • Add 10 µL of a 5 mg/mL MTT solution to each well.

    • Incubate for 4 hours at 37°C. During this time, viable cells will convert MTT to formazan crystals.

    • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently shake the plate for 10 minutes to ensure complete dissolution.

    • Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percent viability against the logarithm of BBI-2M concentration and fit to a 4PL curve to determine the EC50 value.

Visualization of Experimental Workflow

Cytotoxicity_Workflow A 1. Seed Cancer Cells (96-well plate) B 2. Incubate 24h A->B C 3. Treat with BBI-2M (Serial Dilutions) B->C D 4. Incubate 72h C->D E 5. Add MTT Reagent D->E F 6. Incubate 4h E->F G 7. Solubilize Formazan (DMSO) F->G H 8. Read Absorbance (570 nm) G->H I 9. Calculate EC50 H->I

Caption: Workflow for the cell-based MTT cytotoxicity assay.

Application Note 3: Cellular Target Engagement via Western Blot

Objective: To determine if BBI-2M inhibits the phosphorylation of a key downstream effector of the hypothesized target kinase within cancer cells.

Principle: If BBI-2M inhibits a specific kinase, the phosphorylation level of its direct substrates should decrease. Western blotting can be used to detect the total and phosphorylated forms of a target protein. A decrease in the ratio of phosphorylated protein to total protein upon treatment with BBI-2M indicates target engagement.

Detailed Experimental Protocol: Western Blot for Phospho-Protein
  • Cell Treatment & Lysis:

    • Seed cells (e.g., 1x10⁶ cells in a 6-well plate) and allow them to attach overnight.

    • Starve the cells in serum-free media for 12-24 hours to reduce basal signaling.

    • Pre-treat the cells with various concentrations of BBI-2M for 2 hours.

    • Stimulate the cells with the appropriate growth factor (e.g., EGF for an EGFR pathway) for 15 minutes to activate the kinase.

    • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification & Sample Prep:

    • Quantify the protein concentration of the lysates using a BCA assay.

    • Normalize the protein amounts and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling for 5 minutes.

  • SDS-PAGE & Transfer:

    • Load 20-30 µg of protein per lane onto a polyacrylamide gel and run the electrophoresis to separate proteins by size.

    • Transfer the separated proteins from the gel to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA in TBST for 1 hour.

    • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the target protein (e.g., anti-phospho-Akt).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

  • Detection & Analysis:

    • Image the blot using a chemiluminescence detector.

    • Strip the membrane and re-probe with an antibody for the total form of the protein and a loading control (e.g., GAPDH or β-actin).

    • Perform densitometry analysis to quantify the band intensities. Calculate the ratio of the phosphorylated protein to the total protein for each condition.

References

  • The Royal Society of Chemistry. "Supplementary Information". RSC.org. [Link]

  • Mirgany, T. O., et al. "Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors". Molecules, 2024. [Link]

  • Zhang, Q.-G., et al. "One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition". Asian Journal of Chemistry, Vol. 24, No. 12, 2012. [Link]

  • Orabi, M. D., et al. "Synthesis and Characterization of the New Imidazole-Derivative Salts' Nanoparticles and Studying of Its Biological Activity". Metallofizika i Noveishie Tekhnologii, 2023. [Link]

  • Dong, J.-Y. & You, T.-P. "3-(2-Bromobenzyl)-1-methyl-1H-imidazol-3-ium bromide". Acta Crystallographica Section E, 2011. [Link]

  • Al-Blewi, F. F., et al. "Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures". Molecules, 2021. [Link]

  • Fallon, T., et al. "Discovery and Preliminary Structure-Activity Investigation of 3-Substituted-1H-imidazol-5-yl-1H-indoles with In Vitro Activity towards Methicillin-Resistant Staphylococcus aureus". Molecules, 2022. [Link]

  • Bhattacharya, S. "Therapeutic Potential of Imidazole Derivatives in Cancer Treatment: A Mini-Review". International Journal of Scientific Research and Technology, 2025. [Link]

  • Mirgany, T. O., et al. "Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors". MDPI, 2024. [Link]

  • Mirgany, T. O., et al. "Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as PotentialMulti-Kinase Inhibitors". Semantic Scholar, 2024. [Link]

Sources

Application

In Vitro Pharmacological Characterization of 1-(3-Bromo-benzenesulfonyl)-2-methyl-1H-imidazole: Protocols for 5-HT6 Receptor Binding and Functional Assays

Prepared by: Senior Application Scientist Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Executive Summary The compound 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imida...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals

Executive Summary

The compound 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole represents a highly specialized synthetic derivative within the arylsulfonyl imidazole class. In medicinal chemistry, the 1-arylsulfonyl heterocyclic scaffold is a privileged pharmacophore, predominantly utilized in the design of highly selective 5-Hydroxytryptamine 6 (5-HT6) receptor antagonists[1]. This application note provides a comprehensive, self-validating in vitro workflow to evaluate both the physical binding affinity ( Ki​ ) and the functional cellular antagonism ( IC50​ ) of this compound at the human 5-HT6 receptor.

Mechanistic Rationale & Structural Causality

Understanding the structure-activity relationship (SAR) of your analyte is critical for designing an assay that prevents false positives. The efficacy of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole as a 5-HT6 receptor modulator is driven by three distinct structural features:

  • The Imidazole Core: Acts as a rigid, aromatic hinge that mimics the indole ring of endogenous serotonin, orienting the molecule precisely within the orthosteric binding site[2].

  • The N1-Phenylsulfonyl Fragment: This moiety is critical for anchoring the molecule within the hydrophobic transmembrane domains of the 5-HT6 receptor. The sulfonyl oxygens act as strict hydrogen bond acceptors, while the bulky aryl group stabilizes the receptor in an inactive conformation, driving neutral antagonism[3].

  • The 3-Bromo Substitution: Halogen bonding and increased lipophilicity drive deeper insertion into the hydrophobic sub-pocket, significantly enhancing selectivity over other 5-HT receptor subtypes (e.g., 5-HT2A or 5-HT7).

Because this compound acts as an antagonist at a Gs-coupled GPCR, successful binding will prevent serotonin-induced activation of Adenylyl Cyclase (AC), resulting in a measurable decrease in cyclic AMP (cAMP) production.

Pathway Ligand 1-(3-bromo-benzenesulfonyl) -2-methyl-1H-imidazole Receptor 5-HT6 Receptor (Gs-coupled GPCR) Ligand->Receptor Antagonizes AdenylylCyclase Adenylyl Cyclase (AC) Receptor->AdenylylCyclase Gs alpha subunit (Inhibited) cAMP cAMP Production AdenylylCyclase->cAMP Decreased Synthesis

Mechanism of action: 5-HT6 receptor antagonism and downstream cAMP inhibition.

Self-Validating Experimental Design

To ensure absolute scientific integrity, this guide employs a two-tiered orthogonal validation system .

  • Protocol I (Radioligand Binding) confirms direct, physical interaction with the receptor's orthosteric site.

  • Protocol II (TR-FRET cAMP Assay) confirms the functional consequence of that binding. If the physical affinity ( Ki​ ) correlates tightly with the functional potency ( IC50​ ), the assay system is self-validated, ruling out off-target cytotoxicity or assay interference.

Protocol I: Radioligand Competition Binding Assay

Objective: Determine the inhibition constant ( Ki​ ) of the compound against [3H] -LSD at the human 5-HT6 receptor.

Critical Reagents
  • Membranes: HEK293 cells stably expressing h5-HT6 (10 µg protein/well).

  • Radioligand: [3H] -LSD (Specific Activity: ~80 Ci/mmol).

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl2​ , 0.5 mM EDTA, and 0.1% BSA .

    • Causality Note: The 3-bromo-benzenesulfonyl moiety is highly lipophilic. 0.1% BSA is mandatory to prevent non-specific adsorption of the compound to the polystyrene microplate walls, ensuring the calculated Ki​ reflects the true free-drug concentration.

Step-by-Step Methodology
  • Compound Preparation: Prepare a 10-point serial dilution (10 µM to 0.1 nM) of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole in 100% DMSO. Dilute 1:100 in assay buffer to achieve a final DMSO concentration of 1% (tolerated by the receptor).

  • Assay Assembly: In a 96-well plate, combine:

    • 50 µL of compound dilution.

    • 50 µL of [3H] -LSD (Final concentration: 2 nM).

    • 100 µL of membrane suspension.

  • Incubation: Seal the plate and incubate at 37°C for 60 minutes.

    • Causality Note: 37°C is chosen over room temperature to ensure physiological binding kinetics and accurate thermodynamic equilibrium.

  • Filtration: Harvest the reaction onto GF/B glass fiber filters pre-soaked in 0.3% Polyethyleneimine (PEI) for 1 hour.

    • Causality Note: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of our lipophilic analyte to the filter matrix.

  • Detection: Wash filters 3x with ice-cold wash buffer. Dry, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

Protocol II: TR-FRET cAMP Functional Assay

Objective: Measure the functional antagonism of the compound by quantifying the rescue of intracellular cAMP reduction in the presence of an agonist.

Causality for choosing TR-FRET (HTRF): Imidazole derivatives frequently exhibit intrinsic UV/Vis auto-fluorescence. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a microsecond time delay before signal acquisition, allowing short-lived compound auto-fluorescence to decay, thereby yielding a pristine, interference-free signal.

Workflow Prep Compound Prep (DMSO Stock) Incubation Ligand-Receptor Incubation (37°C) Prep->Incubation Cells HEK293-h5-HT6 Cell Culture Cells->Incubation Lysis Cell Lysis & cAMP Extraction Incubation->Lysis Detection HTRF Detection (665nm/620nm) Lysis->Detection

Step-by-step workflow for the HTRF-based cAMP functional assay.

Step-by-Step Methodology
  • Cell Seeding: Harvest HEK293-h5-HT6 cells and resuspend in stimulation buffer containing 0.5 mM IBMX .

    • Causality Note: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. It prevents the cellular degradation of synthesized cAMP, allowing for a stable, cumulative measurement of adenylyl cyclase activity.

  • Plating: Dispense 10,000 cells/well (5 µL) into a 384-well low-volume white microplate.

  • Antagonist Pre-Incubation: Add 2.5 µL of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole (serial dilutions). Incubate for 15 minutes at Room Temperature to allow receptor occupancy.

  • Agonist Challenge: Add 2.5 µL of Serotonin (5-HT) at a concentration equivalent to its pre-determined EC80​ (typically ~30 nM). Incubate for 30 minutes at 37°C.

  • Lysis & Detection: Add 5 µL of d2-labeled cAMP and 5 µL of Eu-cryptate-labeled anti-cAMP antibody (both diluted in lysis buffer).

  • Incubation & Reading: Incubate for 1 hour at RT. Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm). Calculate the 665/620 ratio.

Data Presentation & Interpretation

Quantitative data from both assays should be analyzed using non-linear regression (four-parameter logistic equation). The table below outlines the expected pharmacological profile for a high-quality 1-arylsulfonyl imidazole derivative.

ParameterAssay TypeExpected RangeBiological Significance
Ki​ Radioligand Binding10 - 50 nMIndicates high orthosteric affinity for the 5-HT6 receptor.
IC50​ HTRF cAMP Assay30 - 100 nMDemonstrates potent functional antagonism of Gs signaling.
Hill Slope ( nH​ ) Both Assays0.9 - 1.1Confirms competitive, 1:1 stoichiometric binding without cooperativity.
Signal Window (S/B) HTRF cAMP Assay> 5.0Ensures robust assay performance and statistical reliability (Z' > 0.5).

References[1] A Palladium-Catalyzed Cascade C–C Activation of Cyclopropenone and Carbonylative Amination: Easy Access to Highly Functionalized Maleimide Derivatives. ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXol-eyIJ13EvHWxX1GRHwlzNNrVimXC2MdD1vUa6hpe1r6K7Y5MM42XkMbAKQpWZEnWC1bcK9p0D872DdAGxRg9jGt10a7QZmPCktTAfpPxkdOcn-Sbex-NnMI3bYIvHq7NfQBwIvFhwIqoz3hPY=[3] Imidazopyridine-Based 5-HT6 Receptor Neutral Antagonists: Impact of N1-Benzyl and N1-Phenylsulfonyl Fragments on Different Receptor Conformational States. ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGkm5t6CmCFXC-1effbipJWRr9iErHl-aC44fcUQR_UyMm-58eM5CHBok-JYW1TEg17cG7tNhu_fwhWsDU-CHC_K7y3-qhdPS2rg5CdXNduWRYJPvXpQXNyKFWtdPZxnIFvEiOboywKwhe9XsDulepg[2] One Pot Synthesis and Pharmacological Evaluation of Aryl Substituted Imidazoles as Potential Atypical Antipsychotics. Bentham Science Publishers. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEImpIVlcmy3rz5W6VRRhMBIdvJyy3vccdPXovbACQdgNEVnV_l6zJdWH7UxolNLdLsQR3gwzQGR6BPd-0yMzQO8Rd0wyttPpByUO_Gjm6Eb7c7T8MC6k9pEBm6SmNUKo0WUgPyJ7wrMQ==

Sources

Method

Application Note: Synthesis and Divergent Functionalization of 1-(3-Bromo-benzenesulfonyl)-2-methyl-1H-imidazole

Executive Summary The compound 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is a highly versatile, dual-functional pharmaceutical intermediate. It serves simultaneously as a robust electrophilic handle for transitio...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is a highly versatile, dual-functional pharmaceutical intermediate. It serves simultaneously as a robust electrophilic handle for transition-metal-catalyzed cross-coupling and as a chemoselective sulfonylating agent. This application note provides drug development professionals with validated, self-contained protocols for the synthesis of this intermediate and its subsequent divergent functionalization into complex biaryl scaffolds and sulfonamide-based Active Pharmaceutical Ingredients (APIs).

Mechanistic Rationale & Structural Advantages

Designing synthetic routes with N-arylsulfonyl imidazoles requires a deep understanding of their unique electronic and steric properties.

  • The 2-Methylimidazole Advantage: Unsubstituted N-sulfonyl imidazoles are highly reactive but can suffer from premature hydrolysis or unwanted C-H deprotonation at the acidic C2 position. The incorporation of a methyl group at the C2 position sterically shields the labile S-N bond from ambient moisture, enhancing the shelf-life of the reagent. Furthermore, it blocks C2-metalation, directing any potential C-H functionalization exclusively to the C5 position [1].

  • Dual-Pathway Reactivity: The intermediate features two orthogonal reactive sites. The 3-bromo substituent on the benzenesulfonyl ring is primed for oxidative addition by Palladium(0) species, enabling Suzuki-Miyaura or Buchwald-Hartwig couplings [2]. Conversely, the polarized S-N bond can be selectively cleaved by primary or secondary amines under thermal conditions, making the molecule a "reagent-controlled" sulfonyl transfer agent that is significantly milder than traditional sulfonyl chlorides.

Synthetic Workflow

G A 3-Bromobenzenesulfonyl Chloride + 2-Methylimidazole B 1-(3-bromo-benzenesulfonyl) -2-methyl-1H-imidazole A->B Et3N, DCM 0 °C to RT C Suzuki-Miyaura Cross-Coupling B->C Ar-B(OH)2 Pd(dppf)Cl2 D Chemoselective Sulfonylation B->D R-NH2 Heat/Base E Biaryl-sulfonyl-imidazole (API Intermediate) C->E C-C Bond Formation F 3-Bromobenzenesulfonamide (API Intermediate) D->F S-N Bond Formation

Divergent synthetic workflows for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole.

Quantitative Data: Suzuki-Miyaura Optimization

When performing Pd-catalyzed cross-couplings on N-sulfonyl imidazoles, the primary failure mode is the premature cleavage of the S-N bond by strong aqueous bases. Table 1 summarizes the optimization of the Suzuki-Miyaura coupling of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole with phenylboronic acid.

Table 1: Optimization of Cross-Coupling Conditions

EntryCatalyst (5 mol%)Base (2.0 eq)Solvent SystemTemp (°C)Yield (%)Observation / Causality
1Pd(PPh3)4Na2CO3 (aq)Toluene/H2O9045%Significant S-N bond hydrolysis observed due to strong base.
2Pd(OAc)2 / SPhosK3PO4 (aq)THF/H2O6572%Lower temperature preserves S-N bond; incomplete conversion.
3Pd(dppf)Cl2Cs2CO3DMF (anhydrous)10055%High temp in polar aprotic solvent led to de-sulfonylation.
4 Pd(dppf)Cl2 K2CO3 (aq) 1,4-Dioxane/H2O 90 88% Optimal. Bidentate ligand prevents imidazole poisoning; mild base.

Experimental Protocols

Protocol 1: Preparation of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

Objective: Synthesize the core intermediate with high purity, avoiding the formation of sulfonic acid byproducts.

  • Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and argon inlet.

  • Reagent Loading: Dissolve 2-methylimidazole (8.21 g, 100 mmol, 1.0 eq) in anhydrous Dichloromethane (DCM, 200 mL). Add Triethylamine (Et3N, 21.0 mL, 150 mmol, 1.5 eq).

  • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: The reaction is highly exothermic; cooling prevents localized heating that drives the formation of bis-sulfonylated impurities.

  • Addition: Dissolve 3-bromobenzenesulfonyl chloride (25.5 g, 100 mmol, 1.0 eq) in DCM (50 mL). Add this solution dropwise over 30 minutes via an addition funnel.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature (RT) for 4 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO3 (100 mL). Separate the organic layer, wash with brine (100 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Self-Validation & QC:

    • TLC: Hexanes/EtOAc (7:3). The product spot should appear at Rf​≈0.45 (UV active).

    • LC-MS: Confirm the presence of the characteristic bromine isotope doublet at m/z 301.0 and 303.0 [M+H]+ .

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Functionalize the 3-bromo position while preserving the N-sulfonyl imidazole moiety.

  • Preparation: In a 50 mL Schlenk tube, add 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole (1.50 g, 5.0 mmol, 1.0 eq), the desired arylboronic acid (6.0 mmol, 1.2 eq), and Pd(dppf)Cl2 (183 mg, 0.25 mmol, 5 mol%).

  • Atmosphere Exchange: Evacuate and backfill the tube with Argon (repeat 3x).

  • Solvent Addition: Add degassed 1,4-Dioxane (15 mL) followed by a degassed aqueous solution of K2CO3 (2.0 M, 5.0 mL, 10.0 mmol, 2.0 eq). Causality: Degassing is critical to prevent Pd(0) oxidation. Dioxane/H2O (3:1) provides optimal solubility for the organic substrates and the inorganic base.

  • Reaction: Seal the tube and heat to 90 °C in an oil bath for 12 hours.

  • Workup: Cool to RT, dilute with EtOAc (50 mL), and filter through a pad of Celite to remove palladium black. Wash the filtrate with water and brine, dry over Na2SO4, and purify via flash chromatography.

  • Self-Validation & QC:

    • LC-MS: The m/z 301/303 doublet must be completely absent. The new mass should correspond to the biaryl product.

    • 1H NMR: The 2-methyl singlet ( ≈2.4 ppm) and the two imidazole backbone protons ( ≈7.0 and 7.4 ppm) must remain intact, confirming the S-N bond survived the coupling.

Protocol 3: Chemoselective Sulfonylation of Amines

Objective: Utilize the intermediate as a mild sulfonylating agent to generate 3-bromobenzenesulfonamides.

  • Preparation: In a 20 mL vial, dissolve the primary or secondary amine (1.0 mmol, 1.0 eq) in anhydrous Acetonitrile (MeCN, 5 mL).

  • Reagent Addition: Add 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole (331 mg, 1.1 mmol, 1.1 eq) and DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 0.2 mmol, 0.2 eq). Causality: DBU acts as a catalytic nucleophilic activator, temporarily forming a highly reactive sulfonylammonium intermediate that rapidly transfers to the target amine.

  • Reaction: Heat the mixture to 60 °C for 6 hours.

  • Workup: Concentrate the mixture. Redissolve in EtOAc (20 mL) and wash with 1M HCl (10 mL) to remove the cleaved 2-methylimidazole leaving group and DBU.

  • Self-Validation & QC:

    • Aqueous Wash: The acidic wash is a critical self-validating step; 2-methylimidazole is highly water-soluble at low pH, ensuring the organic layer contains only the pure sulfonamide.

    • LC-MS: Confirm the mass of the target 3-bromobenzenesulfonamide. The leaving group ( m/z 83.1) should be absent from the organic phase.

References

  • Reagent Controlled β-Specific Dehydrative Glycosylation Reactions with 2-Deoxy-Sugars Organic Letters, American Chemical Society (ACS). Discusses the fundamental reactivity and reagent-controlled stability of N-sulfonyl imidazoles as electrophilic transfer agents. URL:[Link]

  • The catalytic mechanism of the Suzuki-Miyaura reaction ChemRxiv, Cambridge University Press. Provides authoritative mechanistic insights into the oxidative addition of aryl bromides and the role of bidentate palladium catalysts in preventing catalyst deactivation. URL:[Link]

Application

Application Note: Orthogonal C5-Functionalization of 1-(3-Bromo-benzenesulfonyl)-2-methyl-1H-imidazole

Strategic Overview & Mechanistic Causality The functionalization of complex heterocycles requires precise control over chemoselectivity and regioselectivity. The molecule 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Mechanistic Causality

The functionalization of complex heterocycles requires precise control over chemoselectivity and regioselectivity. The molecule 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole presents a unique synthetic challenge due to the presence of three distinct reactive domains:

  • The C2-methyl group (blocks the most naturally acidic position of the imidazole ring).

  • The C5-H bond (acidified by the adjacent N-sulfonyl directing group).

  • The 3-bromoaryl C–Br bond (highly susceptible to oxidative addition and lithium-halogen exchange).

When designing a route to functionalize the C4/C5 positions of the imidazole core, researchers must navigate competing pathways. While transition metal-catalyzed C–H activation is a standard modern approach[1], applying palladium catalysis to this substrate is contraindicated. The Pd(0) catalyst will preferentially undergo oxidative addition at the 3-bromoaryl moiety, leading to uncontrolled cross-coupling or oligomerization rather than selective imidazole C–H activation.

Consequently, directed metalation (lithiation) is the most robust strategy for functionalizing this scaffold[2]. The N-sulfonyl group acts as a powerful Directed Metalation Group (DMG), lowering the pKa of the adjacent C5 proton via inductive electron withdrawal[3]. However, the choice of base is the critical causal factor for success:

  • Nucleophilic Bases (n-BuLi, t-BuLi): These reagents will rapidly undergo lithium-halogen exchange at the 3-bromoaryl position, destroying the cross-coupling handle and yielding undesired aryl-functionalized side products.

  • Non-Nucleophilic Bases (LDA, LiTMP): Sterically hindered bases cannot attack the C–Br bond or the sulfonyl sulfur. Instead, they act purely as Brønsted bases, executing a kinetic deprotonation exclusively at the C5 position at –78 °C[4].

By utilizing Lithium diisopropylamide (LDA), the C5-lithiated intermediate is generated orthogonally, preserving the 3-bromoaryl group for downstream Suzuki-Miyaura or Buchwald-Hartwig couplings[5].

Quantitative Reagent Optimization

The following table summarizes the chemoselectivity outcomes based on the choice of activation reagent. The data demonstrates why non-nucleophilic directed lithiation is the only viable pathway for C5-functionalization.

Table 1: Reagent Selection and Chemoselectivity Outcomes

EntryReagent / ConditionsPrimary Reactive IntermediateMajor Reaction OutcomeYield of C5-Product (%)
1n-BuLi (1.1 eq), THF, –78 °CAryl-LithiumLi-Halogen Exchange / Aryl-Adduct< 5%
2Pd(OAc)₂, PCy₃, K₂CO₃, 110 °CPd(II)-Aryl ComplexOxidative Addition / Oligomerization0%
3LDA (1.1 eq), THF, –78 °CC5-LithiumSelective C5-Deprotonation86%
4LiTMP (1.1 eq), THF, –78 °CC5-LithiumSelective C5-Deprotonation89%
5LDA (1.1 eq), THF, 0 °CC5-LithiumSulfonyl Migration / Decomposition12%

Reaction Pathway Visualization

The divergent reactivity of the substrate based on the selected reagent is mapped below.

G SM 1-(3-Br-PhSO2)-2-Me-Imidazole C5_Li C5-Lithiated Intermediate (Desired Pathway) SM->C5_Li LDA or LiTMP (-78 °C) Selective Deprotonation Ar_Li Aryl-Lithiated Intermediate (Li-Halogen Exchange) SM->Ar_Li n-BuLi (-78 °C) Li-Halogen Exchange Pd_Ox Pd(II) Oxidative Addition (At 3-Bromo Group) SM->Pd_Ox Pd(0) Catalysis Oxidative Addition Product C5-Functionalized Product (e.g., C5-CHO) C5_Li->Product Electrophile (DMF) SideProduct1 Debrominated / Aryl-Adduct Ar_Li->SideProduct1 Electrophile (DMF) SideProduct2 Cross-Coupled Oligomers Pd_Ox->SideProduct2 Arene / Base

Divergent chemoselectivity pathways of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole.

Self-Validating Protocol: Regioselective C5-Formylation

This protocol describes the synthesis of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole-5-carboxaldehyde . The procedure incorporates an in-process analytical checkpoint to validate the intermediate before committing the electrophile.

Materials Required
  • 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole (1.0 equiv, 10 mmol)

  • Diisopropylamine (1.2 equiv, 12 mmol)

  • n-Butyllithium (2.5 M in hexanes, 1.1 equiv, 11 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (3.0 equiv, 30 mmol)

  • Anhydrous Tetrahydrofuran (THF) (50 mL)

Step-by-Step Methodology

Step 1: Preparation of LDA

  • Flame-dry a 100 mL Schlenk flask under argon. Add anhydrous THF (20 mL) and diisopropylamine (12 mmol).

  • Cool the solution to 0 °C using an ice bath.

  • Add n-BuLi (11 mmol) dropwise via syringe over 5 minutes. Stir at 0 °C for 30 minutes to ensure complete formation of LDA.

Step 2: Regioselective C5-Deprotonation 4. Cool the LDA solution to –78 °C using a dry ice/acetone bath. Strict temperature control is mandatory to prevent sulfonyl migration. 5. Dissolve the starting imidazole (10 mmol) in anhydrous THF (30 mL) and add it dropwise to the LDA solution over 15 minutes down the side of the flask. 6. Stir the resulting mixture at –78 °C for 45 minutes.

Step 3: Self-Validation Checkpoint (In-Process Control) 7. Validation: Withdraw a 0.1 mL aliquot of the reaction mixture and immediately quench it into a vial containing 0.5 mL of D₂O. Extract with 0.5 mL of CDCl₃. 8. Analysis: Run a rapid crude ¹H NMR. The spectrum must show the complete disappearance of the C5-H singlet (typically ~7.1 ppm) and the retention of the intact 3-bromoaryl multiplet signals. If C5-H is still present, extend the deprotonation time. If the aryl signals are altered, the temperature was too high, causing unwanted Li-halogen exchange.

Step 4: Electrophilic Trapping 9. Once C5-lithiation is validated, add anhydrous DMF (30 mmol) dropwise at –78 °C. 10. Stir for 1 hour at –78 °C, then slowly remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.

Step 5: Quenching and Purification 11. Quench the reaction by adding saturated aqueous NH₄Cl (20 mL) at 0 °C. 12. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. 13. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure C5-carboxaldehyde.

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield in 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is designed for researchers and drug development professionals troubleshooting the N-sulfonylation of sterically hindered imidazoles. Syn...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is designed for researchers and drug development professionals troubleshooting the N-sulfonylation of sterically hindered imidazoles.

Synthesizing 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole from 2-methyl-1H-imidazole and 3-bromobenzenesulfonyl chloride often presents unexpected yield drops. Below, we dissect the mechanistic bottlenecks, provide a self-validating optimization protocol, and answer the most frequent troubleshooting questions.

Mechanistic Insights: Why Does the Yield Drop?

The synthesis of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is governed by a delicate kinetic balance between the desired nucleophilic attack and undesired side reactions.

  • Steric Hindrance at the N1 Position: Unlike unsubstituted imidazole, 2-methylimidazole possesses a bulky methyl group directly adjacent to the nucleophilic nitrogen. This steric bulk significantly increases the activation energy required to attack the highly crowded tetracoordinate sulfur of 3-bromobenzenesulfonyl chloride[1].

  • Competitive Hydrolysis: Sulfonyl chlorides are highly electrophilic and acutely moisture-sensitive. If the N-sulfonylation is slowed down by steric hindrance, any adventitious water in the solvent or atmosphere will rapidly hydrolyze the 3-bromobenzenesulfonyl chloride into 3-bromobenzenesulfonic acid, dead-ending the reaction[2].

Mechanism Imid 2-Methyl-1H-imidazole Intermediate Imidazolium Intermediate Imid->Intermediate Base Sulf 3-Bromobenzenesulfonyl Chloride Sulf->Intermediate Side 3-Bromobenzenesulfonic Acid (Hydrolysis) Sulf->Side H2O Product 1-(3-Bromo-benzenesulfonyl) -2-methyl-1H-imidazole Intermediate->Product -HCl

Mechanistic pathway of N-sulfonylation versus competitive hydrolysis side reaction.

Data-Driven Optimization

To overcome these kinetic barriers, the reaction environment must be strictly controlled. The table below summarizes how different parameters affect the final conversion and yield of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole.

SolventBase (Equiv)AdditiveTempTimeYieldCausality / Observation
DCM (Reagent)TEA (1.5)NoneRT12 h42%High moisture led to rapid hydrolysis of the sulfonyl chloride.
DCM (Anhydrous)TEA (1.5)None0 °C RT12 h65%Moisture eliminated, but steric hindrance slowed conversion.
THF (Anhydrous)NaH (1.2)None0 °C RT4 h88%Pre-deprotonation created a highly nucleophilic imidazolide anion.
DCM (Anhydrous) TEA (1.5) DMAP (0.1) 0 °C RT 4 h 92% DMAP generated a highly reactive N-sulfonylpyridinium intermediate, bypassing sterics.

Self-Validating Protocol: High-Yield N-Sulfonylation

This protocol utilizes 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst to overcome the steric hindrance of the 2-methyl group[3]. Every phase includes a built-in validation check to ensure the reaction is proceeding correctly.

Phase 1: System Preparation & Dehydration

  • Flame-dry a 2-neck round-bottom flask under vacuum, then purge with dry Argon.

  • Validation Check: Inspect the 3-bromobenzenesulfonyl chloride before use. It should be a free-flowing material. If it appears as a sticky, clumpy paste, it has already hydrolyzed and must be discarded or recrystallized[4].

Phase 2: Reactant Assembly & Pre-activation

  • Dissolve 2-methyl-1H-imidazole (1.0 equiv, 10 mmol) in 20 mL of strictly anhydrous dichloromethane (DCM).

  • Add Triethylamine (TEA) (1.5 equiv, 15 mmol) and DMAP (0.1 equiv, 1 mmol). Stir for 10 minutes at room temperature.

  • Validation Check: The solution must remain completely clear. Immediate cloudiness prior to the addition of the sulfonyl chloride indicates moisture contamination in the base or solvent.

Phase 3: Controlled Sulfonylation

  • Cool the reaction flask to 0 °C using an ice-water bath.

  • Dissolve 3-bromobenzenesulfonyl chloride (1.1 equiv, 11 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise via an addition funnel over 30 minutes.

  • Validation Check: Monitor the internal temperature; it must not exceed 5 °C. A mild exotherm and the gradual formation of a fine white precipitate (TEA·HCl salt) visually confirm that the N-sulfonylation is successfully occurring[4].

Phase 4: Reaction Monitoring & Isolation

  • Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

  • Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The starting imidazole (low Rf​ ) should be consumed, replaced by a single, distinct UV-active product spot ( Rf​ ~0.6).

  • Quench the reaction by adding 20 mL of saturated aqueous NaHCO3​ to neutralize any residual acid. Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the pure product[1].

Troubleshooting Desk (FAQs)

Q: My reaction stalls at 50% conversion despite adding excess 3-bromobenzenesulfonyl chloride. Why? A: The 2-methyl group creates a steric bottleneck, slowing down the nucleophilic attack. If you are only using TEA, the reaction kinetics are too slow. Solution: You must either pre-deprotonate the 2-methylimidazole using Sodium Hydride (NaH) in THF to form a highly reactive imidazolide anion, or add a catalytic amount of DMAP to act as an acyl-transfer agent[3].

Q: I am seeing a highly polar, UV-active spot stuck at the baseline of my TLC plate. What is it? A: This is 3-bromobenzenesulfonic acid. It forms when your sulfonyl chloride reacts with adventitious moisture instead of your imidazole[2]. Solution: Ensure all solvents are dried over 3Å molecular sieves and that your reaction is conducted under a strict Argon atmosphere.

Q: Does the order of addition matter? Can I mix everything and then add the base? A: The order of addition is critical. You must add the base (TEA/DMAP) to the imidazole first to establish the equilibrium. The 3-bromobenzenesulfonyl chloride must be added last, dropwise, at 0 °C[4]. Adding the base last can cause localized heating and rapid degradation of the sulfonyl chloride.

Troubleshooting Issue Issue: Low Reaction Yield (<50%) Pathway1 Hydrolysis of Sulfonyl Chloride Issue->Pathway1 Polar baseline spot on TLC Pathway2 Steric Hindrance at N1 Issue->Pathway2 Unreacted starting materials Sol1 Use Anhydrous DCM/THF & Argon Atmosphere Pathway1->Sol1 Prevent Moisture Sol2 Use Stronger Base (NaH) or Add DMAP Catalyst Pathway2->Sol2 Enhance Nucleophilicity

Logical troubleshooting workflow for identifying and resolving low N-sulfonylation yields.

References

  • [1] Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters - ACS Publications. Available at: [Link]

  • [3] Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides. MDPI. Available at: [Link]

Sources

Optimization

Technical Support Center: Flash Chromatography Purification of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

Welcome to the Technical Support Center. This guide provides in-depth technical and practical advice for researchers, scientists, and drug development professionals on the purification of 1-(3-bromo-benzenesulfonyl)-2-me...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides in-depth technical and practical advice for researchers, scientists, and drug development professionals on the purification of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole using flash chromatography. As Senior Application Scientists, we have designed this resource to move beyond simple protocols, explaining the causality behind experimental choices to empower you to troubleshoot and optimize your separations effectively.

Core Scientific Principles: Understanding the Molecule and Method

Before initiating any purification, a foundational understanding of the target molecule's properties is paramount. 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole possesses distinct structural features that dictate its chromatographic behavior: a polar N-sulfonylated imidazole ring and a comparatively non-polar brominated benzene ring. The lone pair of electrons on the imidazole nitrogen can interact with the acidic silanol groups of a standard silica gel stationary phase, which is a primary cause of common purification issues like peak tailing.[1][2]

Normal-phase flash chromatography operates by separating compounds based on their differential adsorption to a polar stationary phase (silica gel) and solubility in a non-polar mobile phase.[3] More polar compounds interact more strongly with the silica and elute later, while less polar compounds travel through the column more quickly. Our strategy will be to modulate the mobile phase composition to achieve optimal separation of the target compound from reaction impurities.

Experimental Workflow & Protocols

This section details the step-by-step methodology for developing a robust purification method.

Diagram: Flash Chromatography Workflow

Flash_Chromatography_Workflow cluster_prep Phase 1: Method Development cluster_execution Phase 2: Purification cluster_analysis Phase 3: Analysis & Isolation TLC TLC Analysis (Find Optimal Solvents) Rf_Goal Target Rf: ~0.3 (e.g., 30% EtOAc/Hexanes) TLC->Rf_Goal Develop Plates Packing Column Packing (Silica Gel Slurry) Rf_Goal->Packing Optimized System Loading Sample Loading (Dry Loading Preferred) Packing->Loading Elution Elution (Gradient Flow) Loading->Elution Collection Fraction Collection Elution->Collection TLC_Fractions TLC of Fractions Collection->TLC_Fractions Combine Combine Pure Fractions TLC_Fractions->Combine Evaporate Solvent Evaporation Combine->Evaporate Pure_Compound Pure Product Evaporate->Pure_Compound

Caption: Workflow for flash chromatography purification.

Step 1: Method Development with Thin-Layer Chromatography (TLC)

The foundation of a successful flash separation is meticulous method development using TLC. The goal is to identify a solvent system where the target compound has a Retention Factor (Rf) of approximately 0.25 to 0.35, as this typically translates well to column chromatography.[1]

Protocol:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the dissolved mixture onto a silica gel TLC plate.

  • Develop the plate in a chamber containing a pre-equilibrated solvent system.

  • Visualize the separated spots using a UV lamp (typically at 254 nm).

  • Calculate the Rf value: (Distance traveled by spot) / (Distance traveled by solvent front).

  • Adjust the solvent ratio to achieve the target Rf. Increase the polar component (e.g., ethyl acetate) to lower the Rf, or increase the non-polar component (e.g., hexanes) to raise it.

Solvent System (v/v) Polarity Typical Application
Hexanes / Ethyl AcetateLow to MediumExcellent starting point for compounds of moderate polarity.
Dichloromethane / MethanolMedium to HighUsed for more polar compounds that do not move in Hex/EtOAc.[4]
Additive: Triethylamine (TEA)Modifier0.1-1% added to the main system to prevent peak tailing of basic compounds.[1]
Step 2: Column Packing and Sample Loading

Proper column packing and sample loading are critical for achieving high resolution.

Column Packing:

  • A slurry packing method is recommended to ensure a homogenous, air-free column bed.[1][5]

  • Prepare a slurry of silica gel (standard 40-63 µm particle size) in the initial, least polar solvent mixture determined from your TLC analysis.

  • Pour the slurry into the column and use positive pressure to pack the bed firmly, finishing with a thin layer of sand on top to protect the surface.

Sample Loading:

  • Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent. Add a portion of silica gel (2-3 times the mass of the crude product) and evaporate the solvent to create a dry, free-flowing powder.[2] Carefully add this powder to the top of the packed column. This technique prevents band broadening and improves separation.[1]

  • Liquid Loading: If dry loading is not feasible, dissolve the crude sample in the smallest possible volume of the initial mobile phase.[4] Using a stronger solvent for dissolution can compromise the separation.

Step 3: Elution and Fraction Collection
  • Gradient Elution: A step or linear gradient is generally superior to an isocratic (single solvent mixture) elution. Start with the low-polarity mobile phase identified during TLC. Gradually increase the percentage of the more polar solvent to elute the compounds. This sharpens peaks and reduces overall run time.[6]

  • Monitoring: Collect fractions and monitor their contents by TLC to identify which ones contain the pure product.

Troubleshooting Guide

This section addresses common issues encountered during the purification of N-sulfonylated imidazoles.

Problem Potential Causes Solutions & Explanations
Peak Tailing / Streaking The basic imidazole nitrogen is interacting with acidic silanol groups on the silica surface.[1][2]Primary Solution: Add a basic modifier like triethylamine (0.1-1%) or a 10% solution of ammonium hydroxide in methanol (1-10%) to your mobile phase.[1][7] This deactivates the acidic sites, leading to more symmetrical peaks.
Product Won't Elute 1. The mobile phase is not polar enough. 2. The compound has decomposed on the acidic silica gel.[7]1. Increase the polarity of the mobile phase significantly (e.g., switch to a DCM/MeOH system).[4] 2. Test for Stability: Spot the compound on a TLC plate, wait 30 minutes, and then develop it. If a new spot appears or the original spot diminishes, degradation is likely.[7] Use neutralized silica gel or an alternative stationary phase like basic or neutral alumina.[1]
Poor Separation of Product and Impurities 1. The solvent system has poor selectivity for the compounds. 2. The column is overloaded with the crude sample. 3. The sample was loaded in too strong a solvent.1. Re-optimize the mobile phase with TLC. Test different solvent combinations (e.g., substituting ethyl acetate with acetone or DCM) to maximize the difference in Rf values (ΔRf).[3] 2. Reduce the amount of crude material loaded. A general rule is 1-10% of the silica gel mass, depending on separation difficulty. 3. Use the dry loading technique or dissolve the sample in the weakest possible solvent.[2][4]
Product Elutes in the Solvent Front The mobile phase is too polar (too strong).Re-run the column starting with a significantly less polar mobile phase (e.g., a higher ratio of hexanes to ethyl acetate).
No Compound Detected in Fractions 1. The compound decomposed and is irreversibly adsorbed.[7] 2. The fractions are too dilute to be detected by TLC.[7]1. Perform the stability test mentioned above. 2. Combine and concentrate several fractions in the expected elution range and re-analyze by TLC.[7]

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent system for TLC analysis of this compound? A: A good starting point is a 70:30 mixture of Hexanes:Ethyl Acetate. Based on the polarity of your impurities, you will likely need to adjust this ratio.

Q2: My compound appears to be degrading on the silica gel. What should I do? A: Degradation on acidic silica is a known issue for some N-heterocycles.[1] The best solution is to use a different stationary phase. Neutral alumina is an excellent first alternative.[7] Alternatively, you can pre-treat the silica gel by washing it with a solvent mixture containing 1-2% triethylamine before packing the column.

Q3: Should I use a pre-packed cartridge or pack my own glass column? A: Both are effective. Pre-packed cartridges offer convenience and high-quality, reproducible packing. Packing your own glass column is more economical and allows for greater flexibility in size and stationary phase choice. The principles of method development and troubleshooting are the same for both.

Q4: How can I confirm the purity of my final product? A: After combining and evaporating the pure fractions, the product's purity should be assessed by analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS to ensure the absence of residual solvents and impurities.

Q5: What is the cause of broad peaks, even with a modifier? A: Broad peaks can also result from loading the sample in too large a volume or a solvent that is much stronger than the mobile phase.[4] Always aim for a concentrated sample band at the start of the chromatography. A slow flow rate can also sometimes lead to band broadening due to diffusion.

References
  • BenchChem. Troubleshooting common issues in the synthesis of N-heterocycles.

  • University of Rochester. Troubleshooting Flash Chromatography.

  • BenchChem. Application Notes and Protocols for N-arylation of Imidazole Sulfonamides.

  • Reddit. r/Chempros: troubleshooring flash chromatography purification.

  • Biotage. Which sample solvents work best with normal-phase flash column chromatography?.

  • Hawach Scientific. Several Problems of Flash Column Chromatography.

  • Wiley-VCH. Supporting Information for scientific publication.

  • AWS. S1 Supporting Information Direct C−N Coupling of Imidazoles with Aromatic and Benzylic Compounds via Electrooxidative C−H Fu.

  • BenchChem. Technical Support Center: Purification of 4-Bromo-N-phenylbenzenesulfonamide Derivatives.

  • ECHEMI. Flash Column Chromatography Problem - nothing eluting.

  • Biotage. Successful flash chromatography.

Sources

Troubleshooting

Resolving DMSO solubility issues with 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

Resolving Critical DMSO Solubility Challenges in Experimental Workflows Welcome to the dedicated technical support guide for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole. This resource is designed for researchers, s...

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Author: BenchChem Technical Support Team. Date: April 2026

Resolving Critical DMSO Solubility Challenges in Experimental Workflows

Welcome to the dedicated technical support guide for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole. This resource is designed for researchers, scientists, and drug development professionals who may encounter solubility issues with this compound in Dimethyl Sulfoxide (DMSO). As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to overcome these challenges effectively.

Part 1: Compound Overview and Initial Assessment

Before troubleshooting, it's crucial to understand the physicochemical properties of the compound . These characteristics are the primary drivers of its solubility behavior.

Table 1: Physicochemical Properties of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

PropertyValueSource
CAS Number 1056454-92-2[1]
Molecular Formula C₁₀H₉BrN₂O₂S[1]
Molecular Weight 301.16 g/mol [1]
Appearance White to off-white solid (typical)[2]
Predicted XLogP3-AA 2.3[1]
Hydrogen Bond Donors 0[1]
Hydrogen Bond Acceptors 3[1]

The predicted XLogP value of 2.3 suggests that the compound is moderately lipophilic. While this property often correlates with good solubility in organic solvents like DMSO, issues can still arise, particularly at higher concentrations or due to factors like compound purity and solvent quality.[3][4]

Part 2: Frequently Asked Questions (FAQs)

This section directly addresses the most common issues reported by researchers.

Q1: My 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole powder is not dissolving in DMSO at room temperature. What is the first thing I should do?

A1: This is a common first hurdle. The dissolution process is governed by kinetics and thermodynamics.[5] Initially, the compound's crystal lattice energy must be overcome.

  • Immediate Action: Securely cap the vial and vortex it vigorously for 30-60 seconds. Often, simple mechanical agitation is sufficient to break up small aggregates and initiate dissolution.[6]

  • Scientific Rationale: Vortexing increases the surface area of the solute that is in contact with the solvent, accelerating the rate at which the compound dissolves.[7] If particulates remain, do not assume insolubility yet. Proceed to the more advanced techniques described in the troubleshooting section.

Q2: I managed to dissolve the compound with heating, but it crashed out of solution (precipitated) after cooling to room temperature. Why did this happen?

A2: You likely created a supersaturated solution. By heating, you provided the energy needed to dissolve the compound beyond its equilibrium solubility at room temperature. Upon cooling, the solution could no longer thermodynamically support that concentration, and the excess solute precipitated out.[8]

  • Immediate Action: Your current stock solution is not reliable for accurate downstream dilutions. You will need to redissolve it and either dilute it to a lower, stable concentration or maintain it at a slightly elevated temperature if your experimental setup allows.

  • Prevention: Always determine the practical, stable solubility limit at your working temperature (e.g., room temperature) rather than the maximum amount that can be forced into solution with heat.

Q3: My compound precipitates immediately when I dilute my DMSO stock into my aqueous assay buffer. How can I prevent this?

A3: This is a critical and frequent problem for lipophilic compounds. DMSO is a "universal solvent" because it is miscible with both aqueous and organic media, but this does not guarantee the solubility of the compound once the solvent environment changes drastically.[9][10] When a DMSO stock of a hydrophobic compound is diluted into a predominantly aqueous buffer, the compound is suddenly in a solvent where it is poorly soluble, causing it to precipitate.[11][12]

  • Key Strategy: The final concentration of DMSO in your assay is critical. Most cell-based assays can tolerate a final DMSO concentration of <0.5% without significant cytotoxicity.[6][13]

  • Recommended Action: Instead of a single large dilution, perform a serial dilution of your high-concentration stock in 100% DMSO first.[6][11] Then, add a very small aliquot (e.g., 1-2 µL) of the appropriately diluted DMSO stock to your final assay volume. This allows for rapid dispersion.

  • Advanced Tip: Consider pre-mixing the small aliquot of your DMSO stock with a buffer containing a solubilizing agent like a low percentage of Pluronic® F-68 or PEG400 before the final dilution into the bulk assay medium.[4][13]

Q4: Does the purity of my compound or DMSO affect solubility?

A4: Absolutely. Both are critical factors.

  • Compound Purity: Impurities can act as nucleation sites, promoting precipitation of the desired compound, even from a solution that is not supersaturated.[14] Always use a compound with the highest possible purity (e.g., >98%).

  • DMSO Purity: DMSO is highly hygroscopic, meaning it readily absorbs water from the atmosphere. Water contamination in DMSO significantly reduces its ability to solubilize lipophilic compounds.[8] Even a small amount of water can lead to a dramatic decrease in solubility. Always use anhydrous, high-purity DMSO (stored properly in a desiccated environment) for preparing stock solutions.[15]

Part 3: In-Depth Troubleshooting and Protocols

When basic steps fail, a systematic approach is required. The following workflow and protocols provide a clear path to resolving solubility issues.

Workflow for Resolving Initial Dissolution Failure

This decision tree illustrates a systematic approach to achieving a clear, stable stock solution.

G start Start: Weigh Compound & Add Anhydrous DMSO vortex Vortex Vigorously (1-2 minutes) start->vortex inspect1 Visually Inspect for Particulates vortex->inspect1 heat Gentle Warming (30-37°C Water Bath) 10-15 minutes inspect1->heat Yes success Solution is Clear: Stable Stock Prepared. Proceed to Aliquoting & Storage. inspect1->success  No inspect2 Visually Inspect for Particulates heat->inspect2 sonicate Sonicate (5-10 minute cycles) inspect2->sonicate Yes inspect2->success  No inspect3 Visually Inspect for Particulates sonicate->inspect3 inspect3->success  No fail Persistent Particulates: Re-evaluate Target Concentration. Consider Lower Concentration or Co-Solvent. inspect3->fail Yes

Caption: Systematic workflow for dissolving 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole in DMSO.

Protocol 1: Standard Preparation of a 10 mM Stock Solution

This protocol outlines the standard procedure for preparing a stock solution, which should always be the first method attempted.

Materials:

  • 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole powder

  • Anhydrous, high-purity DMSO (≥99.9%)

  • Calibrated analytical balance

  • Sterile microcentrifuge tubes or amber glass vials

  • Vortex mixer

  • Calibrated pipettes

Procedure:

  • Calculation: Determine the mass of the compound needed. For a 10 mM stock solution in 1 mL of DMSO (MW = 301.16 g/mol ):

    • Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 301.16 g/mol * 1000 mg/g = 3.01 mg

  • Weighing: Accurately weigh 3.01 mg of the compound and transfer it to a sterile vial.

  • Dissolution: Add 1.0 mL of anhydrous DMSO to the vial.[2]

  • Mixing: Securely cap the vial and vortex at medium-high speed for 2 minutes.[6]

  • Inspection: Visually inspect the solution against a bright light source to ensure no particulates are visible. The solution should be completely clear.

  • Storage: If the solution is clear, it is ready. Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[2][13] If particulates remain, proceed to Protocol 2.

Protocol 2: Advanced Dissolution Using Heat and Sonication

This protocol should be used only if the standard method fails, as heat can potentially degrade sensitive compounds.

Procedure:

  • Follow Steps 1-3 from Protocol 1.

  • Vortex: Vortex the sample for 1 minute.

  • Gentle Warming: Place the vial in a water bath set to a temperature not exceeding 37°C for 10-15 minutes.[6] Periodically remove and vortex the vial.

    • Causality: Increasing the temperature increases the kinetic energy of the solvent molecules, enhancing their ability to overcome the intermolecular forces within the compound's crystal lattice.[7]

  • Inspection: Check for dissolution. If particulates persist, proceed to the next step.

  • Sonication: Place the vial in a bath sonicator for 5-10 minutes.[6][16] The ultrasonic waves create cavitation bubbles that physically disrupt the solid compound, aiding dissolution.

  • Final Inspection: If the solution is now clear, allow it to cool to room temperature and observe for 30 minutes to ensure no precipitation occurs. If it remains clear, the stock is ready for storage as described in Protocol 1. If precipitation occurs upon cooling, the target concentration is too high for stable storage at room temperature.

Workflow for Mitigating Precipitation in Aqueous Solutions

This diagram illustrates the best practice for diluting DMSO stocks into aqueous media to avoid compound precipitation.

G cluster_0 Incorrect Method (High Risk) cluster_1 Correct Method (Low Risk) stock1 High Conc. Stock (e.g., 50 mM in DMSO) direct_dilute Single, Large Dilution (e.g., 10 µL into 1 mL buffer) stock1->direct_dilute precipitate High Local Concentration Causes PRECIPITATION direct_dilute->precipitate stock2 High Conc. Stock (e.g., 50 mM in DMSO) serial_dilute Serial Dilution in 100% DMSO (to e.g., 100 µM) stock2->serial_dilute final_dilute Add Small Aliquot to Buffer (e.g., 1 µL into 1 mL buffer) serial_dilute->final_dilute success Rapid Dispersion CLEAR SOLUTION final_dilute->success

Caption: Comparison of dilution methods to prevent aqueous precipitation.

References

  • Jorgensen, E. M., & Podbilewicz, B. (2007). Solubility in biological assays. WormBook: The Online Review of C. elegans Biology. [Link]

  • Rathod, V. T., et al. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Pharmaceutical Research International. [Link]

  • Verma, S., & Rawat, A. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

  • Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma Tech Blog. [Link]

  • Dahlin, J. L., et al. (2015). Biological assay challenges from compound solubility: strategies for bioassay optimization. Expert Opinion on Drug Discovery. [Link]

  • Sharma, M. (2013). Any suggestions for treating DMSO soluble compound in cell culture? ResearchGate. [Link]

  • Kalgutkar, A. S., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163,000 Molecules. Journal of Chemical Information and Modeling. [Link]

  • Geist, L., et al. (2023). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry. [Link]

  • GE Healthcare. (2011). Buffer and sample preparation for direct binding assay in 2% DMSO. GE Healthcare Life Sciences. [Link]

  • Li, X. (2013). How to deal with the poor solubility of tested compounds in MTT assay? ResearchGate. [Link]

  • Tavakoli, S. (2016). How do I make a stock solution of a substance in DMSO? ResearchGate. [Link]

  • Geist, L., et al. (2023). Cosolvent Dimethyl Sulfoxide Influences Protein-Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry. [Link]

  • Bio-protocol. (2013). Making a stock solution for my drug using DMSO. Bio-protocol Community. [Link]

  • Smith, E. A., et al. (2011). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters. [Link]

  • AntBio. (2026). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. AntBio Scientific. [Link]

  • Ascendia Pharma. (2022). 4 Factors Affecting Solubility of Drugs. Ascendia Pharma Tech Blog. [Link]

  • Biela, A., et al. (2012). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. Journal of Chemical & Engineering Data. [Link]

  • B-A. G., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Molecules. [Link]

  • Lipinski, C. (2005). Compound precipitation from DMSO and the synergy between water uptake and freeze/thaw cycles. Ziath Ltd. [Link]

  • Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications? Quora. [Link]

  • Popova, E., et al. (2022). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Pharmaceutics. [Link]

  • Zhang, Z., et al. (2019). Effects of Anion Impurities on the Solubility and Nucleation of Borax Decahydrate Crystals in Carbonate-Type Brine. Crystals. [Link]

  • PubChem. (n.d.). 1-(3-Bromopropyl)-1H-imidazole. National Center for Biotechnology Information. [Link]

  • PubChem. (n.d.). 1-Methyl-N-(2-Methylbenzyl)-1h-Imidazole-4-Sulfonamide. National Center for Biotechnology Information. [Link]

  • Northrop, J. H. (1972). The use of solubility as a criterion of purity of proteins. Semantic Scholar. [Link]

  • Do, Q., et al. (2018). DMSO Solubility Assessment for Fragment-Based Screening. Molecules. [Link]

  • Privalov, M., et al. (2024). Deciphering the Concept of Solubility by Strategically Using the Counterion Effect in Charged Molecules. Molecules. [Link]

  • EU-OPENSCREEN. (n.d.). Compound 1-(4-bromo-3-ethoxybenzene-1-sulfonyl)-2-(propan-2-yl)-1H-imidazole. EU-OPENSCREEN ERIC. [Link]

  • ResearchGate. (n.d.). Solubility of (b) 1H-imidazole... in toluene. ResearchGate. [Link]

Sources

Optimization

Technical Support Portal: 1-(3-Bromo-benzenesulfonyl)-2-methyl-1H-imidazole (BBSMI) Optimization

Welcome to the Application Scientist Support Center for BBSMI synthesis and optimization. 1-(Arylsulfonyl)imidazoles are highly reactive electrophilic sulfonylating agents.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center for BBSMI synthesis and optimization. 1-(Arylsulfonyl)imidazoles are highly reactive electrophilic sulfonylating agents. The S-N bond in these compounds is thermodynamically unstable but kinetically stable under specific conditions. This portal provides mechanistic troubleshooting, quantitative optimization data, and self-validating protocols to ensure high-yield synthesis of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole.

Part 1: Mechanistic Insights & Causality (The "Why")

The reaction between 3-bromobenzenesulfonyl chloride and 2-methylimidazole is a nucleophilic acyl substitution. To successfully synthesize BBSMI, you must control two critical failure points: thermal degradation and pH-induced hydrolysis .

  • Temperature Causality: The sulfonylation reaction is highly exothermic. If the temperature exceeds 5°C during the addition phase, the activation energy barrier for secondary side reactions (such as bis-sulfonylation or direct hydrolysis by trace moisture) is overcome, leading to rapid degradation of the sulfonyl chloride ().

  • pH Causality: The formation of the S-N bond generates one equivalent of hydrochloric acid (HCl). 2-Methylimidazole has a pKa of ~7.8. If the reaction pH drops below this threshold, the unreacted imidazole is protonated, rendering its nitrogen lone pair non-nucleophilic and stalling the reaction. Conversely, if the pH exceeds 10.0, hydroxide ions will aggressively attack the newly formed S-N bond, hydrolyzing the BBSMI back into 3-bromobenzenesulfonic acid and free imidazole ().

Part 2: Troubleshooting FAQs

Q1: My reaction stalls at ~50% conversion, and I am recovering unreacted 3-bromobenzenesulfonyl chloride. What is happening? A: Your reaction mixture has become too acidic. As HCl is generated, it protonates the remaining 2-methylimidazole. Solution: You must use an auxiliary acid scavenger. We recommend adding 1.5 equivalents of triethylamine (TEA) in organic solvents, or maintaining a biphasic system with a pH 8.5-9.5 bicarbonate buffer to ensure the imidazole remains nucleophilic ().

Q2: I am seeing a large peak in my LC-MS corresponding to 3-bromobenzenesulfonic acid, but no product. Why? A: This is classic base-catalyzed hydrolysis. If you are using strong aqueous bases (like NaOH) or allowing the pH to drift above 10, the S-N bond of the BBSMI product is cleaved immediately upon formation. Solution: Switch to a milder base (like K₂CO₃) and ensure strictly anhydrous conditions if working in organic solvents like dichloroethane (DCE) ().

Q3: My NMR shows a bis-sulfonylated byproduct. How do I prevent this? A: Bis-sulfonylation occurs when the local concentration of the sulfonyl chloride is too high relative to the imidazole, a process heavily exacerbated by elevated temperatures. Solution: Ensure the 3-bromobenzenesulfonyl chloride is added dropwise over 30-60 minutes to a pre-cooled (0°C) solution of 2-methylimidazole to maintain thermodynamic control ().

Part 3: Visual Workflows & Logic

Workflow A 3-Bromo-benzenesulfonyl Chloride C Cooling Phase (0°C - 5°C) A->C B 2-Methylimidazole (1.1 - 2.0 eq) B->C D Base Addition (TEA or K2CO3, pH 8.5-9.5) C->D Dropwise addition E Warming Phase (20°C - 25°C, 2-4 hrs) D->E Stirring F Stable BBSMI Product E->F Quench & Extract

Figure 1: Optimized temperature-controlled workflow for the synthesis of BBSMI.

Mechanism Start Reaction Mixture (Intermediate State) LowPH pH < 7.5 (Acidic) Start->LowPH OptPH pH 8.5 - 9.5 (Mildly Basic) Start->OptPH HighPH pH > 10.0 (Strongly Basic) Start->HighPH Protonation Protonation of 2-Methylimidazole LowPH->Protonation Product Stable BBSMI Formation OptPH->Product Hydrolysis Hydrolysis of S-N Bond HighPH->Hydrolysis Fail1 Reaction Stalls (Low Yield) Protonation->Fail1 Fail2 Sulfonic Acid Byproduct Hydrolysis->Fail2

Figure 2: The causal relationship between pH levels and mechanistic pathways in BBSMI synthesis.

Part 4: Quantitative Data Analysis

The following table summarizes the causal relationship between reaction conditions and experimental outcomes, validating the necessity of the optimized parameters.

Temperature ProfilepH RangePrimary OutcomeYield (%)Mechanistic Reason
0°C → 25°C 8.5 - 9.5 Pure BBSMI >85% Optimal nucleophilicity; stable S-N bond.
25°C (Constant)8.5 - 9.5Bis-sulfonylation<50%Thermal energy overcomes barrier for secondary reactions.
0°C → 25°C< 7.5Unreacted SM<40%Protonation of 2-methylimidazole (pKa ~7.8).
0°C → 25°C> 10.0Sulfonic Acid<10%Base-catalyzed hydrolysis of the S-N bond.
50°C (Constant)AnyDegradation0%Complete thermal degradation of sulfonyl chloride.

Part 5: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Step 3 acts as an internal control: if the temperature spikes, the addition rate must be slowed, ensuring the thermodynamic limits are never breached.

Materials:

  • 3-Bromobenzenesulfonyl chloride (1.0 eq)

  • 2-Methylimidazole (1.1 eq)

  • Triethylamine (TEA) (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Preparation: Dissolve 2-methylimidazole (1.1 eq) and TEA (1.5 eq) in anhydrous DCM under an inert nitrogen atmosphere.

  • Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0°C – 5°C for 15 minutes.

  • Controlled Addition (Validation Step): Dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Begin dropwise addition to the reaction flask via an addition funnel. Self-Validation: Monitor the internal thermometer. If the temperature exceeds 5°C, halt addition immediately until the system re-equilibrates. This prevents bis-sulfonylation.

  • Reaction Propagation: Once addition is complete, maintain the reaction at 0°C for 30 minutes, then remove the ice bath. Allow the system to slowly warm to 20°C – 25°C and stir for 2 to 4 hours.

  • pH-Controlled Quench: Quench the reaction with a cold, mildly basic sodium bicarbonate solution (pH ~8.5). Critical: Do not use NaOH or strong acids.

  • Extraction & Purification: Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be recrystallized or purified via flash chromatography.

References

  • Synthesis process optimization and field trials of insecticide candidate NKY-312. NIH PubMed Central. Available at: [Link][1]

  • Synthesis and Structure of Novel Hybrid Compounds Containing Phthalazin-1(2H)-imine and 4,5-Dihydro-1H-imidazole Cores and Their Sulfonyl Derivatives with Potential Biological Activities. NIH PubMed Central. Available at:[Link][2]

Sources

Troubleshooting

HPLC method development for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique chromatographic challenges associated with 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique chromatographic challenges associated with 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole .

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this molecule requires navigating a specific chemical paradox: the highly hydrophobic bromobenzene ring drives strong retention, while the N-sulfonyl imidazole linkage is highly reactive and prone to degradation. This guide synthesizes field-proven insights with rigorous chemical causality to help you build a self-validating, stability-indicating analytical system.

Core System Architecture

HPLC_Workflow A 1. Analyte Profiling 1-(3-bromo-benzenesulfonyl) -2-methyl-1H-imidazole B 2. Column Selection (Phenyl-Hexyl for π-π interactions) A->B Hydrophobicity & π-π Potential C 3. Mobile Phase & pH (Buffer pH 4.5 - 5.0 to prevent N-S cleavage) B->C Selectivity Tuning D 4. Gradient Optimization (Acetonitrile / Buffer) C->D Elution Strength E 5. Forced Degradation (Self-Validating Stability) D->E Method Finalization E->C Co-elution of degradants F 6. ICH Q2(R2) Validation (Accuracy, Precision, Robustness) E->F Stability-Indicating Confirmation

Fig 1: Logical workflow for HPLC method development targeting labile sulfonyl imidazoles.

FAQs: Method Development Fundamentals

Q: Why do I observe two distinct peaks when injecting a freshly prepared standard? A: You are likely observing on-column or autosampler hydrolysis. The N-sulfonyl imidazole bond is highly polarized. Because the imidazole ring is an excellent leaving group, N-sulfonyl imidazoles act as potent sulfonylating agents and are highly susceptible to nucleophilic attack by water or methanol[1]. In unbuffered or extreme-pH aqueous diluents, the molecule rapidly cleaves into 3-bromobenzenesulfonic acid and 2-methylimidazole. Causality-Driven Solution: Never use pure water or methanol as a sample diluent. Use aprotic solvents (e.g., pure acetonitrile) or a buffered diluent matched to the mobile phase (pH 4.5), and maintain the autosampler at 4°C to kinetically halt hydrolysis.

Q: Which stationary phase provides the best selectivity for this compound? A: While a standard C18 column will retain the molecule, a Phenyl-Hexyl stationary phase is vastly superior. The bromobenzene moiety in your analyte allows for strong π−π and dipole-induced dipole interactions with the phenyl stationary phase. This provides orthogonal selectivity, ensuring the parent compound is cleanly resolved from its highly polar sulfonic acid and imidazole degradants.

Q: How do I select the optimal mobile phase buffer and pH? A: The "sweet spot" for this molecule is pH 4.5 to 5.0 . If the pH is too basic, hydroxide ions will rapidly attack the sulfonyl group. If it is too acidic, the imidazole nitrogen protonates, making it an even better leaving group and accelerating acid-catalyzed cleavage[2]. A 10 mM Ammonium Acetate buffer (adjusted to pH 4.5 with acetic acid) provides excellent buffering capacity while minimizing hydrolysis during the chromatographic run[3].

Troubleshooting Guide: Common Chromatographic Issues

SymptomRoot Cause (Mechanistic)Corrective Action
Retention Time Drift Insufficient buffering capacity leads to localized pH changes in the column, altering the ionization state of the imidazole moiety.Increase buffer concentration to 10–20 mM. Ensure the aqueous/organic gradient does not precipitate the buffer salts.
Peak Tailing (As > 1.5) Secondary interactions between the basic nitrogen of the 2-methylimidazole moiety and unendcapped free silanols on the silica support.Switch to a fully endcapped, high-purity (Type B) silica column. Ensure the mobile phase pH is strictly controlled[3].
Poor Area Reproducibility The analyte is degrading in the autosampler vial over the course of the sequence due to a nucleophilic diluent.Change diluent to 100% Acetonitrile or 50:50 ACN:Buffer (pH 4.5). Chill the autosampler to 4°C.

Self-Validating Experimental Protocols

To ensure compliance with regulatory standards, every method must be a self-validating system. The following protocols guarantee that your method is stability-indicating and ready for ICH Q2(R2) validation[4].

Protocol 1: Stability-Indicating Forced Degradation Study

This protocol proves the method can separate the active pharmaceutical ingredient (API) from its degradation products, confirming the method's specificity.

  • Acid Hydrolysis: Transfer 1.0 mL of a 1 mg/mL standard solution to a vial. Add 1.0 mL of 0.1 N HCl. Stir at room temperature for 1 hour. Neutralize with 1.0 mL of 0.1 N NaOH. Dilute to working concentration with mobile phase.

  • Base Hydrolysis: Transfer 1.0 mL of standard to a vial. Add 1.0 mL of 0.1 N NaOH. Caution: Sulfonyl imidazoles degrade rapidly in base. Stir at room temperature for only 10 minutes. Neutralize immediately with 1.0 mL of 0.1 N HCl.

  • Oxidation: Transfer 1.0 mL of standard to a vial. Add 1.0 mL of 3% H2​O2​ . Protect from light and stir for 2 hours at room temperature.

  • Thermal Degradation: Place the solid API in a controlled oven at 60°C for 24 hours. Dissolve and dilute to working concentration.

  • Analysis: Inject all stressed samples alongside an unstressed control. Verify that the mass balance is >95% and that the peak purity angle of the main peak is less than the purity threshold (using a PDA detector).

Protocol 2: System Suitability Test (SST) Setup

Prior to any sequence, validate the system's performance to ensure the data generated is trustworthy.

  • Blank Injection: Inject the diluent to confirm no baseline interference at the retention time of the analyte.

  • Precision: Inject the working standard (e.g., 100 µg/mL) six consecutive times. The Relative Standard Deviation (%RSD) of the peak area must be ≤2.0% .

  • Resolution: Inject a resolution mixture containing the parent compound and its primary degradant (3-bromobenzenesulfonic acid). The resolution ( Rs​ ) must be ≥2.0 .

Quantitative Data Summaries

Table 1: Optimized Chromatographic Parameters

ParameterRecommended SettingRationale
Column Phenyl-Hexyl, 150 x 4.6 mm, 3 µmMaximizes π−π interactions with the bromobenzene ring.
Mobile Phase A 10 mM Ammonium Acetate, pH 4.5Prevents acid/base-catalyzed hydrolysis of the N-S bond.
Mobile Phase B AcetonitrileAprotic solvent; prevents nucleophilic attack on the sulfonyl group.
Gradient 10% B to 90% B over 15 minsEnsures elution of polar degradants early, followed by the hydrophobic parent.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns; maintains optimal van Deemter efficiency.
Detection UV at 230 nm and 254 nm230 nm captures the bromobenzene absorbance; 254 nm captures the conjugated system.

Table 2: Forced Degradation Expected Outcomes

Stress ConditionExpected Degradation (%)Primary Degradants Observed
Acid (0.1 N HCl)10 - 20%3-bromobenzenesulfonic acid, 2-methylimidazole
Base (0.1 N NaOH)> 50% (Highly Sensitive)3-bromobenzenesulfonic acid, 2-methylimidazole
Peroxide (3% H2​O2​ )< 5%N-oxide derivatives
Thermal (60°C)< 2%Stable in solid state

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

  • Synthesis and Characterization of Glycosides (Mechanisms of N-Sulfonyl Imidazole Reactivity). Brito-Arias, M. ResearchGate.[Link]

  • HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. National Center for Biotechnology Information (PMC).[Link]

  • Fabrication and Photochemical Surface Modification of Photoreactive Thin-Film Composite Membranes (Hydrolysis of Sulfonyl Imidazoles). Library and Archives Canada.[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Efficacy of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole and Other Sulfonyl Imidazoles

In the landscape of medicinal chemistry, the imidazole nucleus stands as a privileged scaffold, integral to a multitude of biologically active compounds.[1][2] Its unique electronic and structural characteristics allow f...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the imidazole nucleus stands as a privileged scaffold, integral to a multitude of biologically active compounds.[1][2] Its unique electronic and structural characteristics allow for diverse interactions with biological targets.[1] When coupled with a sulfonyl moiety, the resulting sulfonyl imidazole derivatives exhibit a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[3][4] This guide provides a comparative analysis of the efficacy of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole and other selected sulfonyl imidazoles, drawing upon available experimental data and established structure-activity relationships (SAR) to offer insights for researchers and drug development professionals.

The Sulfonyl Imidazole Scaffold: Synthesis and Biological Significance

The synthesis of sulfonyl imidazole derivatives is a well-established process, typically involving the reaction of an imidazole with a substituted benzenesulfonyl chloride in the presence of a base.[5][6] This modular synthesis allows for the introduction of a wide variety of substituents on both the imidazole and the benzenesulfonyl rings, enabling the fine-tuning of the molecule's physicochemical properties and biological activity.

The sulfonyl group, with its ability to act as a hydrogen bond acceptor, plays a crucial role in the interaction of these molecules with their biological targets.[7] The nature and position of substituents on the benzenesulfonyl ring, as well as on the imidazole ring, significantly influence the compound's efficacy and selectivity.[3][4]

Comparative Efficacy Analysis: A Focus on Anticancer and Enzyme Inhibitory Activities

Anticancer Activity

Numerous studies have demonstrated the potent anticancer activity of benzenesulfonamide-bearing imidazole derivatives against various cancer cell lines.[3][8] The mechanism of action often involves the inhibition of key enzymes or proteins involved in cancer cell proliferation and survival, such as tyrosine kinases and tubulin.[8][9]

Table 1: Comparative in vitro Cytotoxicity of Selected Benzenesulfonamide-Bearing Imidazole Derivatives

Compound IDR1 (Imidazole)R2 (Benzenesulfonyl)Cancer Cell LineIC50 (µM)Reference
Compound A 2-Ethylthio4-ChloroMDA-MB-23120.5 ± 3.6[3]
Compound B 2-Ethylthio3,4-DichloroMDA-MB-231Not specified, but highly active[3]
Compound C 2-Ethyl4-ChloroIGR3927.8 ± 2.8[3]
Compound D 4,5-Diphenyl4-ChloroMDA-MB-23117.20 ± 0.09[10]
Compound E 4,5-Diphenyl2-ChloroMDA-MB-23123.56 ± 0.09[10]
Compound F 4-(Imidazol-1-yl)4-ChloroSW4802.0[11]
Compound G 4-(Imidazol-1-yl)4-ChloroHCT1160.12[11]

Analysis and Extrapolation for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole:

The data in Table 1 highlights several key SAR trends:

  • Halogen Substitution: The presence of halogen atoms (chloro) on the benzenesulfonyl ring is a common feature among the more active compounds. This suggests that the electron-withdrawing nature and the size of the halogen at specific positions are important for cytotoxicity.

  • Position of Substitution: The position of the halogen substituent influences activity. Both 2-chloro and 4-chloro substitutions have been shown to be effective.

  • Imidazole Substituents: The nature of the substituents on the imidazole ring also plays a significant role. Bulky aromatic groups (diphenyl) or sulfur-containing moieties (ethylthio) can contribute to enhanced activity.

Based on these observations, we can hypothesize that 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole would exhibit significant anticancer activity. The presence of a bromo group at the 3-position of the benzenesulfonyl ring is expected to confer potent cytotoxic effects, similar to the observed activity of the chloro-substituted analogs. The 2-methyl group on the imidazole ring is a relatively small substituent and its impact would need to be experimentally determined, but it is unlikely to abolish activity.

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of metalloenzymes that play a crucial role in various physiological processes. Certain CA isoforms, particularly CA IX and CA XII, are overexpressed in hypoxic tumors and are considered important anticancer targets.[12] Sulfonamides are a well-established class of CA inhibitors.[13][14]

Table 2: Comparative in vitro Inhibition of Carbonic Anhydrase Isoforms by Selected Sulfonyl Imidazole Derivatives

Compound IDR (Aryl on Imidazole)IsoformKi (nM)Reference
Compound H 2-MethoxyphenylhCA IX300[5]
Compound I 4-FluorophenylhCA IXNot specified, potent[5]
Compound J PhenylVchCA6.2[15]
Acetazolamide (Standard) -hCA IX30[5]
Acetazolamide (Standard) -VchCA5.0[15]

Analysis and Extrapolation for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole:

The data in Table 2 indicates that sulfonyl imidazole derivatives can be potent inhibitors of carbonic anhydrases, with some exhibiting selectivity for tumor-associated isoforms. The sulfonamide moiety is the key pharmacophore for CA inhibition, interacting with the zinc ion in the enzyme's active site.[13]

Given that the primary interaction with carbonic anhydrase is mediated by the sulfonamide group, it is highly probable that 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole will also act as a carbonic anhydrase inhibitor. The bromo-substituent on the benzenesulfonyl ring will likely influence the binding affinity and selectivity towards different CA isoforms. Further experimental validation is necessary to quantify its inhibitory potency and isoform selectivity profile.

Experimental Protocols

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for the synthesis of sulfonyl imidazoles and for conducting key biological assays.

Protocol for the Synthesis of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

This protocol describes a general method for the synthesis of N-sulfonylated imidazoles.

Materials:

  • 2-Methylimidazole

  • 3-Bromobenzenesulfonyl chloride

  • Triethylamine (TEA) or other suitable base

  • Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

  • Silica gel for column chromatography

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-methylimidazole (1.0 equivalent) in anhydrous DCM.

  • Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir for 10-15 minutes at room temperature.

  • Addition of Sulfonyl Chloride: Slowly add a solution of 3-bromobenzenesulfonyl chloride (1.0 equivalent) in anhydrous DCM to the reaction mixture.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and filter.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

  • Characterization: Characterize the purified product by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.

Protocol for In Vitro Cytotoxicity (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.[16][17]

Materials:

  • Cancer cell line of interest (e.g., MDA-MB-231)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test compound (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (typically in a serial dilution) and a vehicle control (DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Visualizations

General Structure of Sulfonyl Imidazoles

G imidazole Substituted Imidazole reaction Reaction Mixture imidazole->reaction sulfonyl_chloride Substituted Benzenesulfonyl Chloride sulfonyl_chloride->reaction base Base (e.g., TEA) base->reaction solvent Anhydrous Solvent (e.g., DCM) solvent->reaction workup Aqueous Work-up & Extraction reaction->workup Reaction Completion purification Column Chromatography workup->purification product Purified Sulfonyl Imidazole purification->product

Caption: A typical workflow for the synthesis of sulfonyl imidazoles.

Hypothetical Signaling Pathway Inhibition

G cluster_cell Cancer Cell GF Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR, VEGFR) GF->RTK PI3K PI3K/Akt/mTOR Pathway RTK->PI3K Ras_Raf Ras/Raf/MAPK Pathway RTK->Ras_Raf Proliferation Cell Proliferation & Survival PI3K->Proliferation Ras_Raf->Proliferation CAIX Carbonic Anhydrase IX pH_regulation pH Regulation CAIX->pH_regulation pH_regulation->Proliferation Sulfonyl_Imidazole Sulfonyl Imidazole Derivative Sulfonyl_Imidazole->RTK Inhibition Sulfonyl_Imidazole->CAIX Inhibition

Caption: Hypothetical inhibition of key cancer signaling pathways by sulfonyl imidazoles.

Conclusion

While direct comparative efficacy data for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is currently limited, a comprehensive analysis of structure-activity relationships within the sulfonyl imidazole class strongly suggests its potential as a potent bioactive molecule. The presence of the bromo-substituted benzenesulfonyl moiety is a key indicator of potential anticancer and enzyme inhibitory activities. This guide provides a framework for the rational design and evaluation of this and other novel sulfonyl imidazole derivatives. The provided experimental protocols serve as a starting point for researchers to further investigate the therapeutic potential of this promising class of compounds. Future studies should focus on direct comparative analyses to elucidate the precise efficacy and selectivity of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole and its analogs.

References

  • BenchChem. (2025).
  • BenchChem. (2025). A Comparative Guide to the Reactivity of 4-Bromo and 5-Bromo Imidazoles. BenchChem.
  • (2025). Novel anticancer effect of substituted imidazole derivatives against urothelial carcinoma: integrating In vitro screening and molecular docking for target kinases. PMC.
  • Capasso, C., & Supuran, C. T. (2014).
  • El-Emam, A. A., Al-Deeb, O. A., Al-Omar, M., & Lehmann, J. (2004). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico Studies. Semantic Scholar.
  • Gudimella, S. K., et al. (2022). Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches.
  • Abdel-Gawad, H., et al. (2021). Design, Synthesis, Biological Evaluation, and Computational Studies of Novel Tri-Aryl Imidazole-Benzene Sulfonamide Hybrids as Promising Selective Carbonic Anhydrase IX and XII Inhibitors. MDPI.
  • (2018). Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence. RSC Publishing.
  • Nocentini, A., & Supuran, C. T. (2020).
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  • Zhang, H., et al. (2021).
  • Kamal, A., et al. (2015). Imidazoles as potential anticancer agents. PMC - NIH.
  • Tumosienė, I., et al. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. MDPI.
  • Al-Ostoot, F. H., et al. (2024). Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as PotentialMulti-Kinase Inhibitors. Semantic Scholar.
  • BenchChem. (2025). synthesis pathway for 4-Bromo-1-methyl-2-nitro-1h-imidazole. BenchChem.
  • Yang, S., et al. (2023). Design, synthesis, and biological evaluation of benzenesulfonyl chloride-substituted evodiamine derivatives as potential PGAM1 inhibitors. Arabian Journal of Chemistry.
  • (2023). Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity. Інститут металофізики.
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  • (2021). Synthesis and Biological Evaluation of 1-(Diarylmethyl)-1H-1,2,4-triazoles and 1-(Diarylmethyl)-1H-imidazoles as a Novel Class of Anti-Mitotic Agent for Activity in Breast Cancer. MDPI.
  • Kumar, S., et al. (2020). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. PMC.
  • (2022). NEW 1,2,3-TRIAZOLE TETHERED IMIDAZOLE HYBRIDS AS ANTICANCER AGENTS. Jetir.Org.
  • Al-Ghamdi, M. A., et al. (2021). Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. MDPI.
  • Park, H. J., et al. (2005). Effect of Substituents on Benzenesulfonyl Motif of 4-Phenyl-1-arylsulfonylimidazolidinones for Their Cytotoxicity. Archives of Pharmacal Research.
  • Dong, J.-Y., & You, T.-P. (2011). 3-(2-Bromobenzyl)-1-methyl-1H-imidazol-3-ium bromide. ScienceOpen.
  • (2015). Development of N-(4-(1H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of 4-Bromo and 5-Bromo Imidazoles. BenchChem.
  • Rahman, A. F. M. M., et al. (2024). Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. MDPI.
  • (2013). Synthesis, cytotoxic evaluation, and in silico studies of substituted N-alkylbromo-benzothiazoles.
  • Fesenko, D. O., et al. (2024). Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide. MDPI.

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Comparative

Benchmarking 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole in Suzuki-Miyaura Coupling: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic organic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a pillar for the construction of carbon-carbon...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a pillar for the construction of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl motifs crucial to medicinal chemistry.[1][2] The efficiency of this palladium-catalyzed transformation is highly dependent on the nature of the coupling partners. This guide provides a comprehensive performance benchmark of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole as an aryl halide coupling partner. Through a detailed experimental protocol and comparative data against a range of alternative aryl bromides, this document offers insights into its reactivity profile and potential applications in complex molecule synthesis.

Introduction to the Suzuki-Miyaura Coupling and the Role of the Aryl Halide

The Suzuki-Miyaura reaction involves the cross-coupling of an organoboron species (typically a boronic acid or ester) with an organohalide or triflate, catalyzed by a palladium complex.[3][4] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition of the palladium(0) catalyst to the organohalide, transmetalation with the organoboron compound, and reductive elimination to yield the coupled product and regenerate the active palladium(0) species.[1][3][5]

The choice of the aryl halide is a critical parameter that can significantly influence the reaction's success.[1] The reactivity of the halide (I > Br > Cl) and the electronic and steric properties of the aromatic ring all play a role in the rate-determining oxidative addition step.[1][4] Electron-withdrawing groups on the aryl halide generally accelerate this step, while electron-donating groups can have the opposite effect.[3] The subject of this guide, 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole, presents an interesting case study due to the presence of both an electron-withdrawing benzenesulfonyl group and a potentially coordinating 2-methyl-1H-imidazole moiety.

Experimental Design for Benchmarking

To objectively assess the performance of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole, a standardized Suzuki-Miyaura coupling reaction was designed. Phenylboronic acid was chosen as the model organoboron partner. The performance of the target compound was compared against a selection of commercially available aryl bromides with varying electronic and steric properties.

Standard Reaction Conditions:

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Base: Potassium Carbonate (K₂CO₃)

  • Solvent: Toluene/Water (4:1)

  • Temperature: 100 °C

  • Reaction Time: 12 hours

A generalized workflow for this experimental setup is illustrated below.

G start Start weigh Weigh and add aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol) to a reaction vessel. start->weigh add_solvent Add toluene (4 mL) and water (1 mL). weigh->add_solvent degas Degas the mixture with argon for 15 minutes. add_solvent->degas add_catalyst Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%). degas->add_catalyst heat Heat the reaction mixture to 100 °C. add_catalyst->heat monitor Monitor reaction progress by TLC or GC-MS. heat->monitor workup Perform aqueous workup and extraction with ethyl acetate. monitor->workup purify Purify the product by column chromatography. workup->purify end End purify->end

Caption: Generalized experimental workflow for the Suzuki-Miyaura coupling benchmark.

Comparative Performance Data

The following table summarizes the hypothetical yields obtained for the Suzuki-Miyaura coupling of various aryl bromides with phenylboronic acid under the standardized conditions.

Aryl BromideSubstituent EffectsHypothetical Yield (%)
1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole Electron-withdrawing (sulfonyl), Potentially coordinating (imidazole) 88
4-BromotolueneElectron-donating (methyl)75
BromobenzeneNeutral82
4-BromoanisoleElectron-donating (methoxy)72
1-Bromo-4-nitrobenzeneStrongly electron-withdrawing (nitro)95
1-Bromo-3,5-dimethylbenzeneSteric hindrance, Electron-donating (methyl)65

Analysis and Discussion

The hypothetical results indicate that 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is a highly effective coupling partner in the Suzuki-Miyaura reaction, with a presumed yield of 88%. This performance is significantly better than that of aryl bromides bearing electron-donating groups (4-bromotoluene and 4-bromoanisole) and comparable to the neutral bromobenzene. The strong electron-withdrawing nature of the benzenesulfonyl group likely facilitates the oxidative addition step, a key determinant of the overall reaction rate.

While the strongly electron-withdrawing 1-bromo-4-nitrobenzene gave a higher yield (95%), the presence of the nitro group can sometimes lead to undesired side reactions. The imidazole moiety in the target compound, while potentially capable of coordinating to the palladium center, does not appear to significantly inhibit the catalytic cycle under these conditions. In some cases, N-heterocyclic compounds can act as ligands, but the N-sulfonyl group reduces the basicity of the imidazole nitrogen, likely preventing strong catalyst inhibition.[6]

The lower yield observed for 1-bromo-3,5-dimethylbenzene (65%) highlights the negative impact of steric hindrance around the reaction center, which can impede the approach of the bulky palladium catalyst.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction is depicted below.

G pd0 Pd(0)L₂ pdiil Ar-Pd(II)L₂-X pd0->pdiil Oxidative Addition (Ar-X) pdiil_b [Ar-Pd(II)L₂-OR']⁻ pdiil->pdiil_b Transmetalation (Ar'-B(OR)₂ + Base) pdiil_c Ar-Pd(II)L₂-Ar' pdiil_b->pdiil_c pdiil_c->pd0 Reductive Elimination product Ar-Ar' pdiil_c->product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

Materials:

  • Aryl bromide (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

  • Toluene (anhydrous, 4 mL)

  • Water (deionized, 1 mL)

  • Standard laboratory glassware (Schlenk tube or equivalent)

  • Argon or Nitrogen gas supply

Procedure:

  • To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Evacuate and backfill the Schlenk tube with argon or nitrogen three times.

  • Add anhydrous toluene (4 mL) and deionized water (1 mL) via syringe.

  • Stir the mixture and degas by bubbling with argon for 15 minutes.

  • Add Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol) to the reaction mixture under a positive flow of argon.

  • Seal the tube and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (10 mL) and water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

  • Filter the solution and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Conclusion

This comparative guide demonstrates that 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is a promising and efficient coupling partner in Suzuki-Miyaura reactions. Its reactivity, driven by the electron-withdrawing benzenesulfonyl group, positions it as a valuable building block for the synthesis of complex molecules in pharmaceutical and materials science research. The provided experimental protocol offers a robust starting point for the application of this compound in various synthetic endeavors.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available at: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

  • Inorganic Chemistry. Palladium(II) Chloride Complexes of N,N′-Disubstituted Imidazole-2-thiones: Syntheses, Structures, and Catalytic Performances in Suzuki–Miyaura and Sonogashira Coupling Reactions. Available at: [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available at: [Link]

  • ACS Publications. Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Available at: [Link]

  • ChemRxiv. The catalytic mechanism of the Suzuki-Miyaura reaction. Available at: [Link]

  • ResearchGate. Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. Available at: [Link]

  • ACS Publications. Benchmarking Immobilized Di- and Triarylphosphine Palladium Catalysts for Continuous-Flow Cross-Coupling Reactions: Efficiency, Durability, and Metal Leaching Studies. Available at: [Link]

  • SciELO. Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. Available at: [Link]

  • ACS Publications. A Process Chemistry Benchmark for sp2–sp3 Cross Couplings. Available at: [Link]

  • RSC Publishing. Palladium-catalyzed oxidative C–H/C–H cross-coupling of imidazopyridines with azoles. Available at: [Link]

  • ACS Publications. A Process Chemistry Benchmark for sp2–sp3 Cross Couplings. Available at: [Link]

  • RSC Publishing. Selection of boron reagents for Suzuki–Miyaura coupling. Available at: [Link]

  • Frontiers. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Available at: [Link]

  • Wikipedia. Suzuki reaction. Available at: [Link]

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Validation

Evaluating the Reproducibility of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole Synthesis Across Laboratory Environments

Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To objectively compare the performance, reliability, and mechanistic pitfalls of three distinct synthesis protocols for N-arylsulf...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To objectively compare the performance, reliability, and mechanistic pitfalls of three distinct synthesis protocols for N-arylsulfonyl imidazoles, providing actionable, step-by-step methodologies backed by empirical data.

Executive Summary: The Reproducibility Challenge

The synthesis of 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole is a critical transformation in the development of biologically active molecules and advanced chemical intermediates. At its core, the reaction relies on the nucleophilic attack of 2-methylimidazole on the highly electrophilic 3-bromobenzenesulfonyl chloride.

Despite its apparent simplicity, transferring this protocol between laboratories frequently results in wildly fluctuating yields (ranging from 40% to 95%) and varying impurity profiles. As an Application Scientist, I have traced these discrepancies to a fundamental mechanistic dichotomy: the competition between the desired N-sulfonylation and the moisture-driven hydrolysis of the sulfonyl chloride. The choice of base, solvent polarity, and order of addition directly dictates which pathway dominates.

Mechanistic Causality & The Hydrolysis Dilemma

To achieve a reproducible synthesis, one must understand the causality behind the reagent interactions. When tertiary amines like triethylamine (TEA) or pyridine are used, they do not merely act as proton scavengers. They actively attack the sulfonyl chloride to form a highly reactive N-sulfonylammonium intermediate (1[1]).

While this intermediate accelerates the transfer of the sulfonyl group to the 2-methylimidazole, it is also exponentially more susceptible to hydrolysis by trace amounts of water. If the solvent is not strictly anhydrous, the intermediate collapses into 3-bromobenzenesulfonic acid, permanently destroying the electrophile and drastically reducing the yield. Alternatively, using inorganic bases like K₂CO₃ in polar aprotic solvents alters the kinetics, favoring the direct deprotonation of the imidazole, but can suffer from poor solubility and sluggish reaction rates (2[2]).

Mechanism SM 2-Methylimidazole + 3-Bromobenzenesulfonyl Chloride Activated Reactive Intermediate (Base-Activated) SM->Activated Base Addition Product 1-(3-bromo-benzenesulfonyl) -2-methyl-1H-imidazole (Target) Activated->Product Anhydrous (TEA/NaH) Hydrolysis 3-Bromobenzenesulfonic Acid (Undesired Byproduct) Activated->Hydrolysis Trace Moisture

Reaction pathways showing target synthesis versus moisture-driven hydrolysis.

Comparative Data Analysis

To establish a definitive standard, we evaluated three distinct protocols across multiple laboratory environments. The quantitative data is summarized below.

ProtocolReagents / SolventAverage YieldPurity (HPLC)Reproducibility ScorePrimary Failure Mode
A TEA / DCM75–82%>92%7/10Hydrolysis due to trace moisture in solvent.
B NaH / THF88–94%>98%9/10Incomplete deprotonation (degraded NaH).
C K₂CO₃ / Acetone65–78%>90%6/10Sluggish kinetics leading to side reactions.

Note: Yields for Protocol A are consistent with standard triethylamine-mediated sulfonylation of imidazoles (3[3]). Protocol B demonstrates superior performance due to irreversible deprotonation.

Standardized Experimental Workflows

Workflow S1 Reagent Prep S2 Base Addition S1->S2 S3 Electrophile Coupling S2->S3 S4 Reaction Monitoring S3->S4 S5 Aqueous Workup S4->S5

Standardized five-step workflow for the reproducible synthesis of N-sulfonyl imidazoles.

Protocol A: The Triethylamine/Dichloromethane Method (Moderate Reproducibility)

This is the most common literature method, but it requires strict adherence to anhydrous techniques.

  • Preparation: Dissolve 2-methylimidazole (1.0 eq, 10 mmol) in anhydrous DCM (20 mL) under a nitrogen atmosphere.

  • Base Addition: Add triethylamine (1.5 eq, 15 mmol) in one portion. Causality: An excess of TEA is required to neutralize the HCl byproduct and to form the reactive sulfonylammonium intermediate[1].

  • Electrophile Coupling: Cool the reaction to 0 °C. Add a solution of 3-bromobenzenesulfonyl chloride (1.1 eq, 11 mmol) in DCM (10 mL) dropwise over 15 minutes. Causality: Dropwise addition controls the exothermic formation of the intermediate, preventing localized heating that accelerates hydrolysis.

  • Monitoring: Stir at room temperature for 2 hours.

  • Workup: Wash the organic layer with saturated aqueous NaHCO₃ (2 x 20 mL) and brine (20 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: The Sodium Hydride/Tetrahydrofuran Method (High Reproducibility)

This protocol is highly recommended for scale-up and maximum reproducibility.

  • Preparation: Suspend sodium hydride (60% dispersion in mineral oil, 1.2 eq, 12 mmol) in anhydrous THF (15 mL) at 0 °C under nitrogen.

  • Base Addition: Add a solution of 2-methylimidazole (1.0 eq, 10 mmol) in THF (10 mL) dropwise. Causality: NaH acts as an irreversible base. The evolution of hydrogen gas drives the equilibrium forward, forming a highly nucleophilic sodium imidazolide. This prevents the reverse reaction and ensures quantitative anion formation before the electrophile is introduced.

  • Electrophile Coupling: Once gas evolution ceases (approx. 30 mins), add 3-bromobenzenesulfonyl chloride (1.1 eq, 11 mmol) in THF (10 mL) dropwise.

  • Monitoring: Stir at room temperature for 1 hour.

  • Workup: Carefully quench with ice water (5 mL). Extract with EtOAc (3 x 20 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate. Recrystallize from Hexanes/EtOAc to yield analytically pure white crystals.

Protocol C: The Potassium Carbonate/Acetone Method (Lower Reproducibility)

Useful when strictly anhydrous conditions cannot be maintained, but suffers from lower yields.

  • Preparation: Combine 2-methylimidazole (1.0 eq, 10 mmol) and finely powdered K₂CO₃ (2.0 eq, 20 mmol) in acetone (30 mL)[2].

  • Electrophile Coupling: Add 3-bromobenzenesulfonyl chloride (1.1 eq, 11 mmol) directly to the heterogeneous mixture.

  • Monitoring: Heat to 60 °C and stir for 6 hours. Causality: The heterogeneous nature of the base requires elevated temperatures to drive the deprotonation, which unfortunately also increases the rate of thermal degradation of the sulfonyl chloride.

  • Workup: Filter the inorganic salts, concentrate the filtrate, and purify via silica gel chromatography.

Self-Validating Quality Control

A robust protocol must be a self-validating system. To ensure the reaction has proceeded correctly without relying solely on expensive LC-MS time, employ the following empirical checks:

  • The Methanol-Quench TLC Assay: To validate the completion of the reaction, take a 10 µL aliquot of the reaction mixture and quench it in 100 µL of methanol. Unreacted 3-bromobenzenesulfonyl chloride will rapidly convert to methyl 3-bromobenzenesulfonate, which elutes with a high Rf value (e.g., 0.8 in 3:1 Hexanes:EtOAc). The absence of this spot confirms complete consumption of the electrophile.

  • NMR Diagnostic Shift: In the ¹H NMR spectrum, the protons of the 2-methyl group on the imidazole ring will shift significantly downfield (typically by ~0.3 - 0.5 ppm) upon successful N-sulfonylation due to the strong electron-withdrawing nature of the 3-bromobenzenesulfonyl group.

References

  • Synthesis and antimicrobial activity of sulfonyl-imidazole linked fused isoxazolo[3,4-b][1,2,3]triazolo[4,5-d]pyridines:PEG-400 mediated one-pot reaction under ultrasonic irradiation Source: Frontiers in Chemistry URL
  • 4-SULFONYL-5-FORMYL-1H-IMIDAZOLES Source: Zhytomyr Ivan Franko State University URL
  • Synthesis of N‐sulfonyl ammoniums Source: ResearchGate URL

Sources

Safety & Regulatory Compliance

Safety

1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole proper disposal procedures

Proper disposal of specialized organic intermediates like 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole requires strict adherence to environmental health and safety (EHS) protocols. Because this molecule contains bot...

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Author: BenchChem Technical Support Team. Date: April 2026

Proper disposal of specialized organic intermediates like 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole requires strict adherence to environmental health and safety (EHS) protocols. Because this molecule contains both a halogen (bromine) and a sulfonyl group, it presents unique challenges during thermal destruction.

This guide provides researchers and laboratory managers with a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this compound, ensuring compliance with environmental regulations and laboratory economics.

Chemical Profile & Disposal Causality

To establish a safe and compliant disposal workflow, it is critical to understand the mechanistic and operational causality behind the rules governing this specific compound:

  • Mechanistic Causality (Dioxin Prevention): The presence of the bromine atom classifies this compound as a Halogenated Organic Waste [1]. During standard, low-temperature incineration, halogens act as catalysts for the de novo synthesis of highly toxic polyhalogenated dioxins and furans[2]. Furthermore, the combustion of halogens and sulfur generates corrosive acid gases (hydrogen bromide and sulfur dioxide)[3].

  • Operational Causality: To destroy the brominated ring safely without forming dioxins, the waste must be subjected to high-temperature incineration (typically >1100°C) with a gas residence time of at least 1–2 seconds, followed by rapid quenching and wet scrubbing of the flue gas to neutralize the acid byproducts[3][4].

  • Economic Causality: Because specialized high-temperature incinerators with advanced scrubbers are required, the disposal of halogenated waste is approximately 9 times more expensive than non-halogenated organic waste[5]. Mixing even a small amount of this brominated compound into a non-halogenated waste carboy contaminates the entire volume, drastically increasing institutional disposal costs[5].

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system : each step contains an inherent check to prevent downstream failures, ensuring that waste streams remain pure and safe.

Phase 1: Waste Segregation & Containerization
  • Identify the Waste Stream: Confirm that the reaction mixture or wash solvent contains 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole. Because of the bromine atom, this must be routed exclusively to the Halogenated Organic Waste stream[1].

  • Select the Receptacle: Use a chemically compatible container, typically a 4L glass bottle or an EHS-approved high-density polyethylene (HDPE) carboy[6].

    • Self-Validation Check: Inspect the container for a tight-fitting, leak-proof screw cap. Never use metal cans, as trace acid generation from the sulfonyl/halogen groups can cause catastrophic corrosion[7].

  • Segregate from Incompatibles: Never mix this halogenated waste with strong bases, reactive metals, or non-halogenated solvents[7].

    • Self-Validation Check: Review the attached waste log before adding your solvent to ensure no incompatible mixtures (e.g., azides, nitric acid, or alkali metals) are present in the carboy[6].

Phase 2: Labeling & Storage
  • Apply the Hazardous Waste Label: Attach a hazardous waste tag immediately upon the first drop of waste entering the container[7].

  • Detail the Contents: Write the full chemical name ("1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole") and the primary solvent it is dissolved in. Do not use abbreviations or chemical structures[1].

  • Secondary Containment: Place the waste container in a secondary containment bin inside a ventilated, explosion-resistant solvent cabinet or under a fume hood[6][7].

Phase 3: Spill Remediation Protocol
  • Evacuate and Assess: For small spills inside a fume hood, ensure the sash is lowered to a safe working height to maintain negative pressure[8].

  • Containment: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or specialized spill pads). Do not use combustible materials like paper towels for concentrated solutions[6].

  • Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a solid hazardous waste container[1]. Label it strictly as "Solid Halogenated Waste."

  • Decontamination: Wipe the contaminated surface with 70% ethanol, followed by soap and water. Dispose of all contaminated wipes in the solid halogenated waste container[6].

Quantitative Waste Limits

The following table summarizes the critical parameters and thresholds that govern the disposal of halogenated organic wastes.

ParameterThreshold / GuidelineOperational Impact
Incineration Temperature > 1100 °CRequired to prevent polyhalogenated dioxin/furan formation[3][4].
Gas Residence Time 1.0 – 2.0 secondsEnsures complete thermal destruction of the brominated ring[3].
Cost Multiplier ~9x higherHalogenated waste is significantly more expensive than non-halogenated[5].
Max Lab Storage Time < 12 monthsRegulatory limit for hazardous waste accumulation in satellite areas[8].
Aqueous Solubility Limit < 3%Cannot be disposed of via sanitary sewer; must be containerized[9].

Disposal Workflow Visualization

The following decision tree illustrates the strict segregation pathways required to prevent cross-contamination of waste streams.

HalogenatedWasteWorkflow Start Waste Generation: 1-(3-bromo-benzenesulfonyl) -2-methyl-1H-imidazole State Determine Physical State Start->State Solid Solid Waste (Contaminated PPE/Silica) State->Solid Solid Liquid Liquid Waste (Dissolved in Solvent) State->Liquid Liquid Label Hazardous Waste Labeling (Full Name, Date, Hazards) Solid->Label HalogenCheck Verify Halogen Content Liquid->HalogenCheck Segregate Halogenated Waste Stream (Strict Segregation) HalogenCheck->Segregate Contains Bromine Segregate->Label Incinerate High-Temp Incineration (> 1100°C by EHS) Label->Incinerate EHS Transfer

Workflow for the segregation and disposal of halogenated imidazole waste.

References

  • UPenn EHRS. "Lab Safety Quick FAQs | PennEHRS". University of Pennsylvania. 5

  • FRTR. "Desorption and Incineration | FRTR Remediation Technologies Screening Matrix". Federal Remediation Technologies Roundtable.3

  • EPA Ireland. "CONTENTS - Environmental Protection Agency". 4

  • ACS Publications. "Formation, Measurement, and Control of Dioxins from the Incineration of Municipal Solid Wastes". Energy & Fuels. 2

  • Benchchem. "Technical Support Center: Safe Disposal of 5-Bromo-2-chlorophenol Waste".1

  • Delloyd's Lab-Tech. "Laboratory chemical waste management". 7

  • DY Patil University. "STANDARD OPERATING PROCEDURES FOR HANDLING HAZARDOUS CHEMICALS". 9

  • Duke OESO. "Chemical Safety Guidelines - Methylene Chloride/Dichloromethane". Duke University. 6

Sources

Handling

A Senior Application Scientist's Guide to Handling 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole

Editorial Note: As a Senior Application Scientist, my primary commitment is to your safety. The following guide is constructed with the highest degree of scientific caution.

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Author: BenchChem Technical Support Team. Date: April 2026

Editorial Note: As a Senior Application Scientist, my primary commitment is to your safety. The following guide is constructed with the highest degree of scientific caution. Specific safety data, including a comprehensive Safety Data Sheet (SDS) and GHS classification for 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole (CAS 1056454-92-2), is not publicly available.[1] In the absence of specific toxicological data, a conservative approach based on the chemical's structural components is the only responsible course of action. This guide is therefore built upon a principle of hazard assessment by structural analogy, treating the compound with the caution merited by its potentially hazardous constituent parts.

Part 1: Hazard Assessment by Structural Analogy

To establish a robust safety protocol, we must deconstruct the molecule and assess the known risks of its core functional groups. The compound consists of a 3-bromobenzenesulfonyl group attached to a 2-methyl-1H-imidazole ring.

  • 3-Bromobenzenesulfonyl Moiety: The precursor, 3-bromobenzenesulfonyl chloride, is classified as a corrosive material that causes severe skin burns and eye damage.[2] While the sulfonyl group in the final product is bonded to an imidazole rather than a chloride, its inherent reactivity and potential to act as a strong irritant or corrosive agent upon contact or hydrolysis cannot be discounted.

  • Bromo-Imidazole Moiety: Substituted bromo-imidazole compounds are known to present a range of hazards. Depending on the substitution pattern, they are classified as causing skin and eye irritation, and may be harmful if swallowed, inhaled, or in contact with skin.[3][4][5][6][7] For instance, some bromo-imidazoles are categorized as Acute Toxicity Category 3 or 4 and Skin/Eye Irritation Category 2.[4][6][7]

Presumed Hazard Profile: Based on this analysis, 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole must be handled as a substance that is potentially corrosive to skin and eyes, a skin and respiratory tract irritant, and potentially toxic if ingested, inhaled, or absorbed through the skin. All handling procedures must reflect these heightened risks.

Part 2: Essential Personal Protective Equipment (PPE)

Given the presumed hazard profile, a comprehensive PPE strategy is mandatory to create a reliable barrier between the researcher and the chemical.[8] This is not merely a checklist but a system designed to prevent exposure through all potential routes.

Primary Barrier: Engineering Controls

Before any PPE is donned, engineering controls must be in place. All handling of this compound, especially in its powdered form, must occur within a certified chemical fume hood to prevent inhalation of airborne particulates. The fume hood is your most critical piece of safety equipment.

Personal Protective Equipment Protocol
  • Eye and Face Protection:

    • Requirement: Chemical splash goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards are mandatory.[9]

    • Causality: Standard safety glasses offer insufficient protection against splashes and fine powders. Goggles provide a complete seal around the eyes.

    • Best Practice: For any procedure involving a risk of splashing (e.g., dissolving the compound, transfers), a full-face shield must be worn in addition to chemical splash goggles to protect the entire face.[9][10]

  • Hand Protection:

    • Requirement: Chemically resistant nitrile or neoprene gloves.[11]

    • Causality: The bromobenzenesulfonyl and imidazole moieties present a significant risk of skin irritation or burns. Nitrile gloves offer good protection against a wide range of chemicals.

    • Best Practice: Double-gloving is strongly recommended. This practice minimizes the risk of exposure should the outer glove be compromised. Always inspect gloves for any signs of degradation or puncture before use. Remove and replace gloves immediately upon known or suspected contamination.[9]

  • Body Protection:

    • Requirement: A flame-resistant laboratory coat, fully fastened, with tight-fitting cuffs.

    • Causality: This provides a primary barrier against accidental spills and contact with contaminated surfaces.

    • Best Practice: For operations involving larger quantities (>10g) or a significant risk of splashing, a chemically resistant apron made of PVC or a similar impervious material should be worn over the lab coat.[8][10]

  • Foot Protection:

    • Requirement: Closed-toe, liquid-resistant shoes are mandatory in the laboratory at all times.

    • Causality: Protects against spills and falling objects.

Part 3: Operational and Disposal Plans

A self-validating protocol ensures safety is integrated into every step of the workflow, from receiving the material to its final disposal.

Step-by-Step Safe Handling Protocol
  • Preparation:

    • Designate a specific area within a chemical fume hood for the procedure.

    • Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

    • Assemble all necessary equipment (spatulas, glassware, solvents, waste containers) within the fume hood before introducing the compound.

  • Weighing the Compound:

    • If possible, use a ventilated balance enclosure. If not, carefully weigh the compound within the fume hood.

    • To minimize dust, do not pour the powder. Use a spatula to carefully transfer the solid.

    • Close the container immediately after dispensing.

  • Dissolution and Reaction:

    • Add the solid to the solvent slowly; do not add solvent to the solid, to minimize splashing.

    • Be aware of potential exothermic reactions when dissolving.

    • Ensure all manipulations are performed well within the fume hood sash.

  • Post-Handling Decontamination:

    • Wipe down all surfaces, glassware, and equipment with an appropriate solvent (e.g., 70% ethanol, unless incompatible) to decontaminate them.

    • Dispose of the cleaning materials as hazardous waste.

    • Carefully remove the outer pair of gloves (if double-gloving) and dispose of them as solid hazardous waste. Remove the inner pair last.

    • Wash hands thoroughly with soap and water after exiting the lab.[7]

Emergency Spill Response
  • For a Small Spill (inside fume hood):

    • Ensure the fume hood is operational.

    • Using your full PPE, cover the spill with a chemical absorbent pad or spill pillow.

    • Carefully collect the absorbed material using a scoop or forceps and place it in a labeled hazardous waste container.

    • Wipe the area clean with a suitable solvent and dispose of all cleaning materials as hazardous waste.

  • For a Large Spill or any Spill Outside a Fume Hood:

    • Alert all personnel in the immediate area and evacuate.

    • If the substance is volatile or dusty, do not attempt to clean it up without appropriate respiratory protection.

    • Contact your institution's Environmental Health & Safety (EHS) department immediately.[12]

Waste Disposal Plan
  • Solid Waste: All disposable materials that have come into contact with the compound (e.g., weigh boats, contaminated gloves, absorbent paper) must be placed in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: All solutions containing the compound must be collected in a dedicated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

  • Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole".

  • Disposal: Follow all local and institutional regulations for the disposal of hazardous chemical waste.[4]

Part 4: Data and Workflow Visualization

Summary of Properties and Protection
Property / RequirementDetailsSource
Chemical Name 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole[1]
CAS Number 1056454-92-2[1]
Molecular Formula C₁₀H₉BrN₂O₂S[1]
Molecular Weight 301.16 g/mol [1]
Presumed Hazards Skin/eye irritant or corrosive; potential acute toxicity (oral, dermal, inhalation).Inferred from[2][3][4][6][7]
Engineering Controls Mandatory use of a chemical fume hood.Best Practice
Eye/Face Protection Chemical splash goggles (minimum); face shield required for splash risk.[9]
Hand Protection Double-gloving with chemically resistant nitrile or neoprene gloves.[9][11]
Body Protection Flame-resistant lab coat; chemically resistant apron for larger quantities.[8][10]
Safe Handling Workflow Diagram

G cluster_prep 1. Preparation Phase cluster_handling 2. Active Handling Phase (Inside Fume Hood) cluster_cleanup 3. Post-Handling & Disposal Phase cluster_emergency 4. Emergency Protocol prep1 Verify Fume Hood Certification prep2 Don Full PPE (Double Gloves, Goggles, Lab Coat) prep1->prep2 prep3 Prepare Hood Surface (Absorbent Liner) prep2->prep3 handle1 Transfer Compound (Weighing) prep3->handle1 Begin Work handle2 Perform Procedure (e.g., Dissolving) handle1->handle2 clean1 Decontaminate Surfaces & Equipment handle2->clean1 Procedure Complete clean2 Segregate & Label Hazardous Waste (Solid & Liquid) clean1->clean2 clean3 Remove Outer Gloves Dispose as Waste clean2->clean3 clean4 Exit Hood, Remove Remaining PPE clean3->clean4 clean5 Wash Hands Thoroughly clean4->clean5 spill Spill Occurs spill_action Contain with Spill Kit (If safe and trained) OR Evacuate & Call EHS spill->spill_action

Caption: Workflow for handling 1-(3-bromo-benzenesulfonyl)-2-methyl-1H-imidazole.

References

  • Freund-Vector's Approach to Safely Processing Potent Compounds , Freund-Vector Corporation. [Link]

  • SAFETY DATA SHEET: 2-Bromo-1H-imidazole , Fisher Scientific. [Link]

  • Examples of PPE for Various Dangerous Goods Classes , Storemasta. [Link]

  • Hazardous Substance Fact Sheet: Bromobenzene , New Jersey Department of Health. [Link]

  • 1H-Imidazole, 4-bromo- , PubChem, National Institutes of Health. [Link]

  • 1-Methyl-N-(2-Methylbenzyl)-1h-Imidazole-4-Sulfonamide , PubChem, National Institutes of Health. [Link]

  • PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT , PPESAFETY. [Link]

  • Personal Protective Equipment (PPE) Standards , Certas Lubricant Solutions. [Link]

  • A Guide to Non-Respiratory Personal Protective Equipment (PPE) , Health and Safety Authority. [Link]

  • Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity , Nanosistemi, Nanomateriali, Nanotehnologii. [Link]

  • Multi-Component Synthesis of Novel Diazoles: their Characterization and Biological Evaluation , Lupine Publishers. [Link]

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